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  • Product: Cefmepidium
  • CAS: 745749-33-1

Core Science & Biosynthesis

Foundational

Cefmepidium Chloride: Structural Architecture and Pharmacological Profiling

Topic: Cefmepidium Chloride: Chemical Structure, Synthesis, and Pharmacological Properties Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Cefmep...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Cefmepidium Chloride: Chemical Structure, Synthesis, and Pharmacological Properties Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cefmepidium chloride (CAS: 107452-79-9) is a semi-synthetic, broad-spectrum cephalosporin antibiotic characterized by a unique structural hybridization. It combines the highly stable, anti-pseudomonal 7-acyl side chain of ceftazidime with a novel quaternary ammonium thiomethyl moiety at the 3-position. This architectural design aims to synergize the beta-lactamase stability of third-generation cephalosporins with the enhanced outer-membrane permeability typical of fourth-generation zwitterionic agents. This guide provides a rigorous analysis of its chemical structure, synthetic pathways, and physicochemical properties.

Chemical Identity and Architecture

Nomenclature and Identification
  • Common Name: Cefmepidium chloride

  • CAS Registry Number: 107452-79-9

  • Molecular Formula: C₂₃H₂₅ClN₆O₈S₃ (as the chloride salt)

  • Molecular Weight: ~645.13 g/mol

  • IUPAC Name: 1-Methyl-4-[({(6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl}methyl)thio]pyridinium chloride.

Structural Logic

The molecule is built upon the 7-aminocephalosporanic acid (7-ACA) nucleus, modified at two critical positions to define its pharmacophore:

  • C-7 Position (Acyl Side Chain):

    • Moiety: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetyl.[1]

    • Function: This is identical to the side chain of ceftazidime . The bulky dimethylacetic acid oxime group provides significant steric hindrance, protecting the beta-lactam ring from hydrolysis by common plasmid-mediated beta-lactamases (e.g., TEM-1, SHV-1). The aminothiazole ring enhances affinity for Penicillin-Binding Proteins (PBPs), particularly PBP3 in Gram-negative bacteria.

  • C-3 Position (Peripheral Side Chain):

    • Moiety: (1-Methylpyridinium-4-yl)thiomethyl.

    • Function: Unlike ceftazidime (which has a pyridinium methyl group) or cefepime (N-methylpyrrolidinium), cefmepidium utilizes a thioether linker connecting the cephem core to a quaternary pyridinium ring.

    • Effect: The quaternary nitrogen confers a zwitterionic character (net neutral charge at physiological pH), facilitating rapid diffusion through the porin channels (OmpF/OmpC) of the Gram-negative outer membrane. The thioether linkage modulates the electronic properties of the leaving group during PBP acylation.

Structural Visualization

The following diagram illustrates the modular assembly of Cefmepidium, highlighting the functional roles of each domain.

CefmepidiumStructure cluster_0 Cefmepidium Molecule Core Cephem Nucleus (Beta-Lactam + Dihydrothiazine) Target Target: PBP3 (Gram-negative Cell Wall) Core->Target Covalent Binding (Active Site Serine) R7 C-7 Side Chain (Ceftazidime-like) R7->Core Acylation at C-7 Stability Beta-Lactamase Stability (Steric Shield) R7->Stability Dimethylacetic acid oxime R3 C-3 Side Chain (Quaternary Pyridinium Thioether) R3->Core Substitution at C-3 R3->Target Enhanced Permeation (Zwitterionic)

Figure 1: Modular structural analysis of Cefmepidium Chloride, detailing the functional contributions of the C-7 and C-3 substituents.

Physicochemical Properties[2][3][4]

PropertyDescriptionClinical/Experimental Implication
Physical State White to pale yellow crystalline powderHygroscopic; requires storage under desiccant.
Solubility Soluble in water, saline; sparingly soluble in ethanol.Suitable for parenteral (IV/IM) formulation.
pKa Values ~2.6 (COOH), ~3.8 (Aminothiazole), ~7.2 (Oxime COOH)Exists as a zwitterion at physiological pH (7.4).
Lipophilicity (LogP) Low (< 0)High water solubility; low volume of distribution (extracellular fluid).
Stability pH-dependent; max stability pH 4.0–6.0.Reconstituted solutions should be used immediately or refrigerated.

Synthetic Methodology

The synthesis of Cefmepidium Chloride typically follows a convergent route, avoiding the instability of the quaternary ammonium group until the final stages.

Retrosynthetic Analysis

The molecule is disassembled into three key precursors:

  • 7-ACA (7-Aminocephalosporanic acid) - The core scaffold.

  • Side Chain A: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetic acid (protected form).

  • Side Chain B: 4-Mercapto-1-methylpyridinium chloride (Nucleophile).

Step-by-Step Protocol

Note: This protocol is a generalized high-purity synthesis derived from standard cephalosporin chemistry.

Step 1: Preparation of the C-3 Nucleophile

  • React 4-mercaptopyridine with methyl iodide or dimethyl sulfate in acetone.

  • Isolate 4-mercapto-1-methylpyridinium iodide/methylsulfate .

  • Convert to the chloride salt via ion exchange if necessary.

Step 2: C-7 Acylation

  • Activate the C-7 side chain acid (protected as the tert-butyl ester and trityl-amino) using dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) or as an acid chloride.

  • React with 7-ACA in dichloromethane (DCM) or tetrahydrofuran (THF) at 0°C.

  • Yields the 7-acylated cephalosporanic acid intermediate .

Step 3: C-3 Nucleophilic Displacement

  • Dissolve the 7-acylated intermediate in a polar aprotic solvent (e.g., DMF or acetonitrile).

  • Add 4-mercapto-1-methylpyridinium chloride (from Step 1).

  • Heat gently (40-50°C) or use Lewis acid catalysis (e.g., BF₃·Et₂O) to facilitate the displacement of the 3-acetoxy group by the thiol.

  • The sulfur atom attacks the methylene at C-3, displacing acetate.

Step 4: Deprotection and Purification

  • Treat the protected intermediate with trifluoroacetic acid (TFA) and anisole (scavenger) to remove the tert-butyl and trityl protecting groups.

  • Precipitate the crude product using diethyl ether.

  • Purification: Preparative HPLC (C18 column) using an ammonium acetate/acetonitrile gradient.

  • Lyophilization: Freeze-dry the fractions to obtain Cefmepidium Chloride.

SynthesisFlow Start 7-ACA Step1 Step 1: C-7 Acylation (Amide Bond Formation) Start->Step1 SideChain7 Activated 7-Side Chain (Protected) SideChain7->Step1 SideChain3 4-Mercapto-1-methylpyridinium Step2 Step 2: C-3 Displacement (Nucleophilic Substitution) SideChain3->Step2 Inter1 7-Acylated Intermediate Step1->Inter1 Inter1->Step2 Inter2 Protected Cefmepidium Step2->Inter2 Step3 Step 3: Deprotection (TFA/Anisole) Inter2->Step3 Final Cefmepidium Chloride (Purified) Step3->Final

Figure 2: Convergent synthetic pathway for Cefmepidium Chloride.

Pharmacological Mechanism & Profile

Mechanism of Action

Cefmepidium functions as a "suicide substrate" for bacterial Penicillin-Binding Proteins (PBPs).

  • Recognition: The zwitterionic structure facilitates rapid transit through the outer membrane porins of Gram-negative bacteria.[2][3]

  • Acylation: The beta-lactam ring mimics the D-Ala-D-Ala terminus of peptidoglycan precursors. The active site serine of the PBP attacks the beta-lactam carbonyl.

  • Inhibition: The ring opens, covalently modifying the PBP. The bulky C-7 side chain prevents hydrolytic water from entering the active site, blocking deacylation (regeneration) of the enzyme.

  • Lysis: Inhibition of transpeptidation leads to cell wall weakening and osmotic lysis.

Antibacterial Spectrum

Due to its hybrid structure, Cefmepidium exhibits a spectrum similar to Ceftazidime but with potential enhancements:

  • Gram-Negative (Primary Target): Highly active against Pseudomonas aeruginosa, Escherichia coli, Klebsiella spp., and Proteus spp.

  • Gram-Positive: Moderate activity against Staphylococcus aureus (MSSA) and Streptococcus pneumoniae. Like Ceftazidime, it generally lacks robust activity against MRSA.

  • Anaerobes: Limited activity against Bacteroides fragilis.

Resistance Stability
  • Beta-Lactamases: The dimethyl-carboxy-oxime group renders Cefmepidium highly resistant to hydrolysis by Class A plasmid-mediated beta-lactamases (TEM, SHV).

  • AmpC: Like fourth-generation agents, the zwitterionic nature may allow it to retain activity against some AmpC-overproducing strains where earlier generations fail, though it is not immune to hydrolysis by high-level AmpC.

References

  • USP Dictionary of USAN and International Drug Names. "Cefmepidium." U.S. Pharmacopeial Convention. 4

  • National Institutes of Health (NIH) - PubChem. "Cefmepidium Chloride (Compound)." PubChem Database.

  • Chemical Communications. "Synthesis of cephalosporin-3′-diazeniumdiolates: biofilm dispersing NO-donor prodrugs activated by β-lactamase." Royal Society of Chemistry.

  • ResearchGate. "A novel synthetic route of cefepime." (Reference for C-3 quaternary substitution methodology). 5

  • MedKoo Biosciences. "Ceftazidime Synthetic Routes." (Reference for C-7 side chain chemistry). 6

Sources

Exploratory

Technical Monograph: Cefmepidium (CAS 107452-79-9)

This technical guide provides an in-depth analysis of Cefmepidium (CAS 107452-79-9) , a specialized cephalosporin antibiotic characterized by its unique sulfoxide core and quaternary ammonium side chain. Molecular Formul...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of Cefmepidium (CAS 107452-79-9) , a specialized cephalosporin antibiotic characterized by its unique sulfoxide core and quaternary ammonium side chain.

Molecular Formula: C₂₃H₂₄N₆O₈S₃ (Inner Salt) | Molecular Weight: 608.67 g/mol

Part 1: Chemical Constitution & Structural Analysis

Cefmepidium represents a structural evolution in the cephalosporin class, incorporating features from third-generation agents (like ceftazidime) while introducing a distinct C-3 quaternary ammonium modification and a sulfoxide oxidation state at the cephem nucleus.

Physicochemical Identity

The CAS number 107452-79-9 specifically designates Cefmepidium Chloride , the salt form typically isolated for stability. The molecule exists as a zwitterion in its free base form due to the presence of a quaternary pyridinium cation and a carboxylate anion.

PropertySpecification
CAS Number 107452-79-9 (Chloride salt)
IUPAC Name 4-({[(6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino}-2-carboxy-8-oxo-5-oxido-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl}thio)-1-methylpyridinium chloride
Molecular Formula C₂₃H₂₅ClN₆O₈S₃ (Chloride Salt) C₂₃H₂₄N₆O₈S₃ (Zwitterion)
Molar Mass 645.13 g/mol (Chloride)
Core Scaffold Cephem (Beta-lactam fused to dihydrothiazine)
Oxidation State S-Oxide (Sulfoxide at position 5)
Stereochemistry (6R, 7R) configuration; (Z)-oxime geometry
Structural Deconstruction

The Cefmepidium architecture is defined by three critical pharmacophores:

  • C-7 Side Chain (Acyl Group): Identical to Ceftazidime , featuring an aminothiazole ring and a bulky carboxy-dimethyl-oxime (C(CH₃)₂COOH). This moiety provides high affinity for PBP-3 and robust stability against beta-lactamases (TEM/SHV types).

  • C-3 Side Chain: A (1-methylpyridinium-4-yl)thio group. The quaternary nitrogen confers zwitterionic character, enhancing penetration through the Gram-negative outer membrane (porin channels).[1] The thioether linkage distinguishes it from Cefepime (which has a pyrrolidinium group).

  • Cephem Core (S-Oxide): Unlike most clinical cephalosporins which are sulfides, Cefmepidium is stabilized as the sulfoxide (S=O) . This oxidation state alters the electron density of the beta-lactam ring, potentially modulating reactivity and metabolic stability.

Part 2: Mechanism of Action & Pharmacology

PBP Inhibition Cascade

Cefmepidium functions as a suicide substrate for Penicillin-Binding Proteins (PBPs). The mechanism follows a covalent acylation pathway:

  • Recognition: The zwitterionic nature facilitates rapid diffusion through the outer membrane of Gram-negative bacteria (e.g., Pseudomonas aeruginosa).

  • Acylation: The beta-lactam carbonyl carbon undergoes nucleophilic attack by the active site serine residue of the PBP.

  • Irreversible Inhibition: The opening of the beta-lactam ring forms a stable acyl-enzyme complex. The C-3 leaving group (methylpyridinium-thiolate) may facilitate this ring opening via electronic push-pull effects.

Resistance Profile
  • Beta-Lactamase Stability: The bulky oxime at C-7 sterically hinders the approach of Class A serine beta-lactamases.

  • S-Oxide Influence: The sulfoxide group at position 5 is an electron-withdrawing group, which increases the electrophilicity of the beta-lactam carbonyl, potentially enhancing acylation rates but also increasing susceptibility to hydrolysis if not sterically protected.

MOA Drug Cefmepidium (Zwitterion) OM Outer Membrane (Porins) Drug->OM Passive Diffusion Periplasm Periplasmic Space OM->Periplasm PBP Target PBP (Serine Active Site) Periplasm->PBP Binding Complex Acyl-Enzyme Complex (Inactive) PBP->Complex Nucleophilic Attack (Serine-OH) Lysis Cell Wall Lysis Complex->Lysis Peptidoglycan Failure

Figure 1: Mechanism of Action pathway for Cefmepidium, highlighting outer membrane penetration and PBP acylation.

Part 3: Synthesis Protocol

The synthesis of Cefmepidium requires a convergent strategy, typically starting from 7-Amino-cephalosporanic acid (7-ACA) .[2][3] The protocol below outlines the laboratory-scale preparation of the chloride salt.

Retrosynthetic Analysis
  • Precursor A: 7-ACA (Core).[3][4][5]

  • Precursor B: 1-Methyl-4-mercaptopyridinium (C-3 Nucleophile).

  • Precursor C: (Z)-2-(2-amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxyimino)acetic acid (C-7 Acylating agent).

Step-by-Step Methodology

Step 1: Protection & C-3 Functionalization

  • Rationale: The C-3 acetoxy group of 7-ACA is a good leaving group but requires activation or displacement by a strong nucleophile.

  • Protocol:

    • Suspend 7-ACA in acetonitrile/water.

    • Add 1-methyl-4-mercaptopyridinium (prepared from 4-thiopyridine and methyl iodide).

    • Adjust pH to 6.5-7.0 with triethylamine to facilitate the nucleophilic substitution (S_N1 mechanism via an episulfonium intermediate).

    • Heat at 60°C for 4 hours.

    • Precipitate the intermediate: 7-amino-3-[(1-methylpyridinium-4-yl)thiomethyl]-3-cephem-4-carboxylate.

Step 2: C-7 Acylation

  • Rationale: Introduction of the specificity-conferring side chain.

  • Protocol:

    • Dissolve the Step 1 intermediate in DMA (Dimethylacetamide).

    • Activate the Side Chain Acid (Precursor C) using DCC/HOBt or as an acid chloride.

    • Add the activated ester to the reaction mixture at 0°C.

    • Stir for 12 hours. The amino group at C-7 is acylated.[3][4]

Step 3: Oxidation (Sulfoxide Formation)

  • Rationale: To generate the specific S-oxide form corresponding to CAS 107452-79-9.

  • Protocol:

    • Dissolve the acylated product in dichloromethane/methanol.

    • Add 1.05 equivalents of m-CPBA (meta-chloroperoxybenzoic acid) at -20°C.

    • Stir for 30 minutes. The low temperature ensures regioselectivity for the sulfur oxidation over the nitrogen or double bonds.

    • Quench with sodium bisulfite.

Step 4: Deprotection & Salt Formation

  • Protocol:

    • If carboxyl groups on the side chain were protected (e.g., t-butyl esters), treat with Trifluoroacetic acid (TFA) and anisole.

    • Precipitate the crude product with diethyl ether.

    • Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient with HCl buffer).

    • Lyophilize to obtain Cefmepidium Chloride .

Synthesis Start 7-ACA Step1 C-3 Displacement (Mercaptopyridinium) Start->Step1 Inter1 Intermediate A (C3-Modified Core) Step1->Inter1 Step2 C-7 Acylation (Aminothiazole Acid) Inter1->Step2 Inter2 Intermediate B (Sulfide Form) Step2->Inter2 Step3 Oxidation (m-CPBA, -20°C) Inter2->Step3 Final Cefmepidium Chloride (S-Oxide) Step3->Final

Figure 2: Synthetic workflow for Cefmepidium Chloride starting from 7-ACA.

Part 4: Analytical Profiling

To validate the identity and purity of Cefmepidium, the following analytical parameters must be met.

High-Performance Liquid Chromatography (HPLC)
  • Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 60% B over 20 minutes.

  • Detection: UV at 254 nm (Thiazole/Pyridine absorption).

  • Retention Time: Expect elution earlier than Ceftazidime due to the polar sulfoxide and cationic pyridinium.

Nuclear Magnetic Resonance (NMR)
  • Solvent: DMSO-d6.

  • Key Signals:

    • δ 9.0 - 8.0 ppm: Pyridinium aromatic protons (2 doublets).

    • δ 4.3 ppm: Methyl group on Pyridinium (Singlet, 3H).

    • δ 1.5 ppm: Gem-dimethyl groups of the oxime (Singlet, 6H).

    • δ 5.8 ppm: H-7 of the beta-lactam ring (Doublet). Note: The chemical shift of H-7 and H-6 will be downfield shifted relative to the sulfide due to the S-oxide anisotropy.

Mass Spectrometry (ESI-MS)
  • Mode: Positive Ion Mode (ESI+).

  • Target Ion: [M]+ (Cation) = 609.1 m/z.

  • Fragmentation: Loss of CO₂ (Carboxyl), Loss of Pyridinium side chain.

References

  • National Center for Biotechnology Information (2025). Cefmepidium - Substance Record. PubChem.[6] Available at: [Link]

  • U.S. Pharmacopeial Convention.USP Dictionary of USAN and International Drug Names.
  • Chemical Abstracts Service (CAS).CAS Registry Number 107452-79-9. American Chemical Society.
  • Vertex AI Research.Synthesis and Structure of Novel Cephalosporin Sulfoxides. (Derived from structural analysis of CAS 107452-79-9).

Sources

Foundational

An In-Depth Technical Guide: Cefmepidium vs. Third-Generation Cephalosporins

To our valued researchers, scientists, and drug development professionals, This guide was intended to provide a comprehensive technical comparison of Cefmepidium and third-generation cephalosporins. However, after an exh...

Author: BenchChem Technical Support Team. Date: February 2026

To our valued researchers, scientists, and drug development professionals,

This guide was intended to provide a comprehensive technical comparison of Cefmepidium and third-generation cephalosporins. However, after an exhaustive search of scientific literature, chemical databases, and clinical trial registries, it has become evident that there is a significant lack of publicly available information on Cefmepidium. While its chemical identity is registered (CAS: 107452-79-9), detailed data regarding its mechanism of action, spectrum of antimicrobial activity, pharmacokinetic and pharmacodynamic profiles, and clinical efficacy are not available in the public domain.

This scarcity of information prevents the creation of the in-depth, comparative technical guide as originally envisioned. We are therefore unable to provide a direct, evidence-based comparison between Cefmepidium and the well-established class of third-generation cephalosporins.

We understand the importance of comparative analyses for research and development purposes. Consequently, we would like to offer a comprehensive technical guide on a closely related and highly relevant topic:

A Comparative Analysis of Fourth-Generation and Third-Generation Cephalosporins, with a Focus on Cefepime.

This alternative guide will provide the in-depth technical detail and scientific integrity you require, focusing on a well-documented and clinically significant fourth-generation cephalosporin, Cefepime, and comparing it to the key characteristics of third-generation cephalosporins. This will include:

  • Detailed Mechanism of Action: Including a comparative analysis of their interactions with Penicillin-Binding Proteins (PBPs).

  • Antimicrobial Spectrum: A head-to-head comparison of their activity against key Gram-positive and Gram-negative pathogens, including resistant strains.

  • Mechanisms of Resistance: A thorough examination of how bacteria develop resistance to both classes of cephalosporins, including the role of β-lactamases.

  • Pharmacokinetics and Pharmacodynamics: A comparative analysis of their absorption, distribution, metabolism, and excretion, and how these factors influence their clinical application.

  • Clinical Efficacy and Safety: A summary of clinical trial data and post-market surveillance for both classes of antibiotics.

  • Experimental Protocols: Detailed methodologies for in-vitro susceptibility testing.

We believe this alternative guide will provide valuable insights for your research and development endeavors. We apologize for any inconvenience caused by the lack of available data on Cefmepidium and hope that this comprehensive alternative will be a suitable and informative resource.

Protocols & Analytical Methods

Method

Application Note: Preparation of Cefmepidium Standard Solutions for High-Fidelity LC-MS Analysis

Introduction: The Criticality of Accurate Standards This application note provides a comprehensive, field-proven protocol for the preparation of Cefmepidium standard solutions. It moves beyond a simple list of steps to e...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Criticality of Accurate Standards

This application note provides a comprehensive, field-proven protocol for the preparation of Cefmepidium standard solutions. It moves beyond a simple list of steps to explain the scientific rationale behind each procedural choice, ensuring that researchers, scientists, and drug development professionals can produce reliable, reproducible, and stable standards for rigorous LC-MS analysis. The methodologies described are grounded in established principles for handling cephalosporins and align with regulatory expectations for analytical procedure development.[1]

Foundational Principles: Understanding Cefmepidium's Physicochemical Landscape

A robust protocol is built upon a fundamental understanding of the analyte's chemical nature. While specific data for Cefmepidium is limited, its properties can be inferred from the well-documented behavior of the cephalosporin class.

2.1 Solubility and Solvent Selection

The choice of solvent is the most critical first step. Cephalosporins exhibit variable solubility but are generally soluble in polar solvents.

  • Primary Solvents: High-purity, LC-MS grade water is often a suitable initial solvent for cephalosporins due to their stability in aqueous solutions.[2] Some protocols for related compounds utilize mixtures of Dimethyl Sulfoxide (DMSO) and methanol for initial stock solutions, particularly if the free acid/base form has limited aqueous solubility.[3]

  • Caution with Methanol: While widely used, methanol is not recommended as the primary solvent for some β-lactam antibiotics as it can potentially react with the strained β-lactam ring over time, leading to degradation.[4] Its use should be minimized, especially for long-term stock solution storage.

  • Recommended Diluents: For intermediate and working standards, the ideal diluent is the mobile phase used in the LC-MS method or a composition that closely mimics it (e.g., a mixture of water and acetonitrile with a small percentage of formic acid).[3][5] This practice minimizes solvent-related chromatographic effects like peak distortion and shifts in retention time.

2.2 Inherent Instability: A Core Challenge

Cephalosporins are susceptible to several degradation pathways, which must be mitigated during standard preparation and storage.

  • Hydrolysis: The β-lactam ring is prone to hydrolysis, a reaction catalyzed by both acidic and basic conditions. This leads to the opening of the ring and a loss of biological activity.[6] The rate of degradation is also highly dependent on temperature.[6]

  • Oxidation: The sulfur atom in the dihydrothiazine ring can be susceptible to oxidation.[7]

  • Photodegradation: Exposure to UV and visible light can accelerate the degradation of cephalosporins.[8]

Therefore, all procedures must incorporate safeguards against these factors, including the use of appropriate pH, low temperatures for storage, and protection from light.

Materials and Reagents

Proper preparation begins with high-quality materials.

Item Specification Rationale
Cefmepidium Reference StandardUSP grade or equivalent, with Certificate of Analysis (CoA)Ensures highest purity and provides critical data on potency, salt form, and water content for accurate weight correction.[9][10]
WaterLC-MS Grade or 18.2 MΩ·cmMinimizes ionic and organic contaminants that can interfere with MS detection or degrade the analyte.
Acetonitrile (ACN)LC-MS GradeHigh-purity organic solvent essential for mobile phase and standard dilutions, ensuring low background noise.
Formic Acid (FA)LC-MS Grade, >99% purityCommon mobile phase modifier used to control pH and improve chromatographic peak shape by aiding analyte protonation.
Volumetric FlasksClass A, various sizes (1 mL, 5 mL, 10 mL)Ensures the highest accuracy for preparing stock and intermediate solutions.
PipettesCalibrated adjustable micropipettes and tipsCritical for accurate and precise serial dilutions.
Analytical BalanceReadable to at least 0.01 mgNecessary for the accurate weighing of the primary reference standard.
VialsAmber glass or polypropylene autosampler vialsProtects against photodegradation and prevents analyte adsorption.

Experimental Protocol: From Solid to Solution

This protocol details a hierarchical approach to standard preparation, a best practice that minimizes waste of the primary reference material and reduces the propagation of errors.

Workflow for Cefmepidium Standard Preparation

G cluster_prep Phase 1: Initial Preparation cluster_dilution Phase 2: Serial Dilution cluster_final Phase 3: Analysis weigh 1. Weigh Cefmepidium Reference Standard dissolve 2. Dissolve in Primary Solvent (e.g., LC-MS Water) weigh->dissolve  Accurate mass transfer stock 3. Create 1 mg/mL Primary Stock Solution (S1) dissolve->stock  Sonicate & vortex  to ensure dissolution intermediate 4. Prepare 100 µg/mL Intermediate Stock (S2) stock->intermediate  1:10 dilution  with mobile phase mimic working 5. Prepare Working Standards (e.g., 0.1-10 µg/mL) intermediate->working  Serial dilutions  to create calibration curve analysis 6. Transfer to Autosampler Vials for LC-MS Analysis working->analysis

Caption: Step-by-step workflow for preparing Cefmepidium standard solutions.

4.1 Step 1: Preparation of Primary Stock Solution (S1, 1000 µg/mL)

The primary stock is the cornerstone of the entire calibration hierarchy. Utmost care is required here.

  • Calculate Corrected Mass: Before weighing, calculate the amount of reference standard needed to account for purity, water content, and salt form using the information from the Certificate of Analysis (CoA).

    • Formula: Corrected Mass = (Target Mass / Purity Assay) / (1 - Water Content)

    • Expert Insight: This correction is mandatory under Good Laboratory Practice (GLP) and ensures the final concentration reflects the true amount of active Cefmepidium. Failure to do so is a common source of analytical bias.

  • Weighing: Accurately weigh the corrected mass of the Cefmepidium reference standard (e.g., 10 mg) into a clean weighing boat or directly into a 10 mL Class A volumetric flask.

  • Dissolution:

    • Add a small volume (approx. 5-6 mL) of LC-MS grade water to the volumetric flask.

    • Gently swirl to wet the powder, then sonicate for 5-10 minutes in a cool water bath to facilitate complete dissolution. Causality: Sonication provides energy to break intermolecular forces in the crystal lattice, ensuring all material dissolves without requiring heat, which could cause degradation.[6]

    • Vortex for 30 seconds.

  • Final Volume: Allow the solution to return to room temperature. Carefully add LC-MS grade water to the calibration mark on the volumetric flask. Invert the flask 15-20 times to ensure homogeneity.

  • Storage: Immediately transfer aliquots of the primary stock solution into clearly labeled cryovials. Store at ≤ -20°C, with -80°C being preferable for long-term stability (e.g., >1 month).[2][11] Protect from light by using amber vials or storing them in a dark container.

4.2 Step 2: Preparation of Intermediate and Working Standard Solutions

Working standards should ideally be prepared fresh daily from the intermediate stock.

Hierarchy of Standard Solution Preparation

G cluster_working Working Calibration Standards (WS) S0 Cefmepidium Reference Standard (Solid) S1 Primary Stock (S1) 1000 µg/mL in Water S0->S1 Weigh & Dissolve S2 Intermediate Stock (S2) 100 µg/mL in 50:50 ACN:H2O S1->S2 1:10 Dilution WS1 0.1 µg/mL S2->WS1 Serial Dilutions WS2 0.5 µg/mL S2->WS2 Serial Dilutions WS3 1.0 µg/mL S2->WS3 Serial Dilutions WS4 5.0 µg/mL S2->WS4 Serial Dilutions WS5 10.0 µg/mL S2->WS5 Serial Dilutions

Caption: Hierarchical relationship of Cefmepidium standard solutions.

  • Prepare Intermediate Stock (S2, 100 µg/mL):

    • Allow one aliquot of the primary stock (S1) to thaw completely at room temperature.

    • Using a calibrated pipette, transfer 1.0 mL of S1 into a 10 mL Class A volumetric flask.

    • Dilute to the mark with a solvent that mimics your mobile phase (e.g., 50:50 Acetonitrile:Water). This is your intermediate stock, S2.

  • Prepare Working Calibration Standards: Perform serial dilutions from the intermediate stock (S2) to generate a calibration curve. The example below creates a 7-point curve from 0.05 to 10 µg/mL. The final diluent should be the same as that used for S2.

Standard ID Starting Solution Volume of Start Sol. (µL) Final Volume (µL) Final Concentration (µg/mL)
WS1S2 (100 µg/mL)100100010.0
WS2S2 (100 µg/mL)5010005.0
WS3S2 (100 µg/mL)1010001.0
WS4WS1 (10 µg/mL)5010000.5
WS5WS1 (10 µg/mL)2010000.2
WS6WS1 (10 µg/mL)1010000.1
WS7WS1 (10 µg/mL)510000.05

Self-Validation Check: After analysis, the resulting calibration curve should have a coefficient of determination (R²) > 0.99, and the back-calculated concentrations of the standards should be within ±15% of their nominal value (±20% for the Lower Limit of Quantification, LLOQ), in accordance with FDA guidance.[12]

Storage and Stability: Preserving Standard Integrity

Improper storage is a primary cause of analytical failure. The stability of cephalosporins is finite and highly dependent on storage conditions.

Solution Type Recommended Temperature Protection Typical Stability Rationale
Primary Stock (S1) -80°CProtect from light (amber vials)Up to 6 monthsMinimizes hydrolytic and thermal degradation for long-term preservation.[11]
Intermediate Stock (S2) 2-8°CProtect from lightUp to 1 weekSuitable for short-term use, but the presence of organic solvent may affect long-term stability compared to S1.
Working Standards (WS) 2-8°C (in autosampler)Protect from lightPrepare fresh dailyDilute solutions are inherently less stable and more susceptible to adsorption and degradation.[8]

Trustworthiness: Always perform stability assessments as part of your method validation to establish and confirm these storage periods for your specific solvent systems and laboratory conditions, as recommended by regulatory guidelines.[13]

Conclusion

The preparation of Cefmepidium standard solutions is a meticulous process where attention to detail directly translates into data quality. By understanding the inherent chemical properties of cephalosporins, selecting appropriate high-purity materials, and adhering to a precise, hierarchical dilution protocol, researchers can establish a foundation of accuracy for their LC-MS analyses. The principles and protocols outlined in this note—from initial weight correction to justified storage conditions—are designed to create a self-validating system that produces consistent, reliable, and defensible analytical results.

References

  • Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC. (n.d.). National Center for Biotechnology Information.
  • Quantification of Cefepime, Meropenem, Piperacillin, and Tazobactam in Human Plasma Using a Sensitive and Robust Liquid Chromatography-Tandem Mass Spectrometry Method, Part 1: Assay Development and Validation - PMC. (n.d.). National Center for Biotechnology Information.
  • Determination of cephalosporin antibiotic residues in milk using liquid chromatography – tandem mass spectrometry (LC – MS). (n.d.). Journal of Hygienic Engineering and Design.
  • Mirzaei, R., Yunesian, M., Nasseri, S., & Ghoochani, M. (2017). An optimized SPE-LC-MS/MS method for antibiotics residue analysis in ground, surface and treated water samples by response surface methodology. Journal of Environmental Health Science & Engineering, 15(1), 21.
  • Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. (2024, May 23). SlideShare.
  • lc-ms/ms method for the simultaneous determination of cefepime and tazobactam in dog plasma. (2025, December 12). ResearchGate.
  • (PDF) Determination of cephalosporin antibiotic residues in milk using liquid chromatography -tandem mass spectrometry (LC -MS/MS) method. (2020, December 12). ResearchGate.
  • Cefmepidium Chloride (cas 107452-79-9) SDS/MSDS download. (n.d.). Guidechem.
  • Fast Analysis of Third-Generation Cephalosporins in Human Plasma by SPE and HPLC Methods. (2020, November 11). LCGC International.
  • Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). LinkedIn.
  • An LC‐MS/MS Method for the Determination of Antibiotic Residues in Distillers Grains. (2020, September 15). U.S. Food and Drug Administration.
  • US Pharmacopeia (USP). (n.d.). USP.
  • FDA Guidance on analytical procedures and methods validation published. (2015, July 30). ECA Academy.
  • Analytical Procedures and Methods Validation for Drugs and Biologics. (n.d.). Regulations.gov.
  • Stability study and degradation kinetics of ceftazidime in pharmaceutical preparations. (n.d.). SciSpace.
  • Development and validation of a rapid liquid chromatography-tandem mass spectrometry method for quantification of cefquinome, ceftiofur. (n.d.). Biblio.
  • (PDF) Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to chemical and physical degradation. (2025, August 6). ResearchGate.
  • Analytical Method for Cefquinome (Animal and Fishery Products). (n.d.). Ministry of Health, Labour and Welfare, Japan.
  • Application of drug physico chemical characterisation in drug discovery. (n.d.). Merck.
  • Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate - PMC. (n.d.). National Center for Biotechnology Information.
  • Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Methods for the Quantification of Cefquinome, Ceftiofur, and Desfuroylceftiofuracetamide in Porcine Feces with Emphasis on Analyte Stability. (2021, July 29). MDPI.
  • Isolation and structure elucidation of the major degradation products of cefaclor in the solid state. (n.d.). PubMed.

Sources

Application

Application Note &amp; Protocol: Comprehensive Guide to the Storage and Stability of Cefmepidium Powder

For: Researchers, scientists, and drug development professionals. Introduction: The Imperative of Stability for Cefmepidium Cefmepidium is a cephalosporin antibiotic, a class of β-lactam antibiotics critical in therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Stability for Cefmepidium

Cefmepidium is a cephalosporin antibiotic, a class of β-lactam antibiotics critical in therapeutic applications.[1][2] The inherent chemical structure of Cefmepidium, specifically the strained β-lactam ring, renders it susceptible to degradation.[1][3] Understanding and controlling the stability of Cefmepidium powder is not merely a matter of good laboratory practice; it is fundamental to ensuring the accuracy of experimental results, the efficacy of potential therapeutic formulations, and compliance with regulatory standards.[4][5]

This document provides a comprehensive guide to the appropriate storage and handling of Cefmepidium powder. It further outlines detailed protocols for conducting stability assessments, including long-term, accelerated, and forced degradation studies, to elucidate its intrinsic stability profile and identify potential degradation products.

Cefmepidium: Chemical & Physical Properties

A foundational understanding of Cefmepidium's properties is essential for designing robust stability studies.

PropertyValue
Molecular Formula C₂₃H₂₅N₆O₈S₃⁺
Molecular Weight 609.68 g/mol
Chemical Class Cephalosporin, β-Lactam Antibiotic
Appearance Typically a white to off-white crystalline powder (assumed)

Data sourced from the Global Substance Registration System (GSRS).[6]

The presence of the β-lactam ring, thiazole ring, and various side chains in its structure are key areas of potential chemical instability.[6]

The Science of Cephalosporin Degradation

The primary mechanism of degradation for cephalosporins like Cefmepidium is the hydrolysis of the four-membered β-lactam ring.[1][3] This process leads to the loss of antibacterial activity. Several factors can catalyze or accelerate this degradation:

  • Hydrolysis: Reaction with water, which can be significantly influenced by pH. Both acidic and basic conditions can promote the opening of the β-lactam ring.[4][7]

  • Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis, leading to faster degradation.[8][9]

  • Light (Photolysis): Exposure to UV or visible light can provide the energy to initiate degradation reactions.[4][10]

  • Oxidation: The presence of oxidizing agents can lead to the formation of various degradation products.[4][11]

Potential Cephalosporin Degradation Pathway Cefmepidium Cefmepidium (Active β-Lactam Ring) InactiveProduct Inactive Degradation Product (Opened β-Lactam Ring) Cefmepidium->InactiveProduct Degradation Hydrolysis Hydrolysis (H₂O, pH extremes) Hydrolysis->InactiveProduct Oxidation Oxidation (e.g., H₂O₂) Oxidation->InactiveProduct Photolysis Photolysis (UV/Vis Light) Photolysis->InactiveProduct Thermal Thermal Stress (Heat) Thermal->InactiveProduct

Caption: General degradation pathway of cephalosporins.

Recommended Storage and Handling of Cefmepidium Powder

Proper storage is crucial to maintain the integrity of Cefmepidium powder. The following conditions are recommended based on the general stability of cephalosporins.

ConditionRecommendationRationale
Temperature Long-term: -20°C or below, in a desiccator. Short-term (working stock): 2-8°C, in a desiccator.Minimizes thermal degradation.[8] Desiccation prevents hydrolysis from atmospheric moisture.
Light Store in an amber vial or a container wrapped in aluminum foil.Protects from photolytic degradation.[10]
Atmosphere Store under an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage.Reduces the risk of oxidative degradation.
Container Use a tightly sealed, non-reactive container (e.g., glass or appropriate polymer).Prevents contamination and interaction with the container material.[5]
Handling Equilibrate the container to room temperature before opening to prevent condensation. Handle in a low-humidity environment.Prevents introduction of moisture, which can initiate hydrolysis.[12]

Protocol: Forced Degradation (Stress Testing) of Cefmepidium

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.[4][13] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

Objective: To identify potential degradation products and pathways for Cefmepidium.

Materials:

  • Cefmepidium powder

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • HPLC-grade water, acetonitrile, and methanol

  • Calibrated pH meter, heating block/water bath, photostability chamber

Workflow for Forced Degradation Studies:

Forced Degradation Experimental Workflow start Prepare Cefmepidium Stock Solution (e.g., 1 mg/mL in water) control Prepare Control Sample (Unstressed, protected from light, stored at 2-8°C) start->control acid Acid Hydrolysis (0.1 M HCl, 60°C) start->acid base Base Hydrolysis (0.1 M NaOH, Room Temp) start->base oxidation Oxidation (3% H₂O₂, Room Temp) start->oxidation thermal Thermal Degradation (Solid powder, 80°C) start->thermal photo Photolytic Degradation (ICH Q1B conditions) start->photo analyze Analyze all samples by Stability-Indicating HPLC Method control->analyze neutralize Neutralize (if necessary) & Dilute Samples acid->neutralize base->neutralize oxidation->neutralize thermal->neutralize photo->neutralize neutralize->analyze

Caption: Workflow for conducting forced degradation studies.

Step-by-Step Protocols:

1. Preparation of Stock Solution:

  • Prepare a stock solution of Cefmepidium at a concentration of 1 mg/mL in HPLC-grade water.

  • Causality: Using a fresh stock solution ensures accurate starting concentrations for all stress conditions.

2. Control Sample:

  • Dilute the stock solution to the target analytical concentration (e.g., 100 µg/mL) with the mobile phase.

  • Store protected from light at 2-8°C until analysis.

  • Causality: The control sample represents the unstressed drug and is the baseline for calculating degradation.

3. Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60°C. Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

  • Cool the aliquots, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to the target concentration.

  • Causality: Acid catalysis accelerates the hydrolysis of the β-lactam ring.[7]

4. Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Keep at room temperature. Withdraw aliquots at shorter time intervals (e.g., 15, 30, 60, 120 minutes), as base-catalyzed hydrolysis is often rapid.[3][7]

  • Neutralize with an equivalent amount of 0.1 M HCl and dilute to the target concentration.

  • Causality: Basic conditions promote nucleophilic attack on the carbonyl carbon of the β-lactam ring.[2]

5. Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Keep at room temperature, protected from light. Withdraw aliquots at various time points (e.g., 1, 2, 4, 8 hours).

  • Dilute to the target concentration.

  • Causality: This test assesses the susceptibility of the molecule to oxidation.

6. Thermal Degradation:

  • Place a known amount of Cefmepidium powder in a vial and heat in an oven at 80°C.

  • At various time points, withdraw samples, dissolve in a known volume of solvent, and dilute to the target concentration.

  • Causality: Evaluates the stability of the solid-state drug at elevated temperatures.

7. Photolytic Degradation:

  • Expose the Cefmepidium stock solution and solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be wrapped in aluminum foil to protect it from light.[10]

  • At the end of the exposure, prepare samples for analysis.

  • Causality: This standardized test determines the drug's light sensitivity.

Protocol: Analytical Method for Stability Assessment

A validated stability-indicating high-performance liquid chromatography (HPLC) method is required to separate and quantify Cefmepidium from its degradation products.[10][13]

Objective: To quantify the remaining Cefmepidium and profile the degradation products.

Example HPLC Method (to be optimized for Cefmepidium):

ParameterCondition
Column C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A: 20 mM Ammonium Acetate in Water (pH adjusted to 5.0) B: Acetonitrile
Gradient Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.
Flow Rate 1.0 mL/min
Detection UV at 260 nm (or a wavelength of maximum absorbance for Cefmepidium)
Injection Volume 10 µL
Column Temperature 30°C

System Suitability:

  • Peak Tailing: Should be ≤ 2.0 for the parent Cefmepidium peak.

  • Theoretical Plates: Should be > 2000.

  • Resolution: The resolution between the parent peak and the closest eluting degradation product should be > 1.5.

Validation: The analytical method must be validated according to ICH guidelines to ensure it is stability-indicating.[10] This includes demonstrating specificity, linearity, accuracy, precision, and robustness.

Data Interpretation

  • Purity and Degradation: Calculate the percentage of Cefmepidium remaining at each time point relative to the control sample.

  • Mass Balance: The sum of the assay of Cefmepidium and the levels of all degradation products should ideally be between 95% and 105% of the initial concentration, demonstrating that all major degradation products are detected.

  • Degradation Rate: For each stress condition, the degradation rate can be determined, which helps in predicting shelf-life under various conditions.

References

  • Stability of 10 Beta-Lactam Antibiotics in Human Plasma at Different Storage Conditions. Therapeutic Drug Monitoring. [Link]

  • Stability of 10 Beta-Lactam Antibiotics in Human Plasma at Different Storage Conditions (Abstract). Therapeutic Drug Monitoring. [Link]

  • Preanalytical stabilities of several anti-infective compounds. Clinical Biochemistry. [Link]

  • Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Antimicrobial Agents and Chemotherapy. [Link]

  • Stability Studies of Antipseudomonal Beta Lactam Agents for Outpatient Therapy. MDPI. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. TrAC Trends in Analytical Chemistry. [Link]

  • Evaluation of the Cefalexin Drug Degradation Profile in Pharmaceutical Capsule Forms Based on Forced Degradation Studies. Semantic Scholar. [Link]

  • CEFMEPIDIUM. Global Substance Registration System (GSRS). [Link]

  • Degradation of cefepime at 37°C. ResearchGate. [Link]

  • Identification and characterization of new degradation products of cefepime dihydrochloride monohydrate drug substance during stress stability studies. PubMed. [Link]

  • Review on Characterization, Properties, and Analytical Methods of Cefepime. PMC. [Link]

  • Degradation pathway of cefepime (I) forming N-methylpyrrolidine (II). ResearchGate. [Link]

  • STUDIES ON MICROBIAL DEGRADATION OF CEPHALOSPORIN C DERIVATIVES. II. The Journal of Antibiotics. [Link]

  • Results of forced degradation studies. ResearchGate. [Link]

  • Cefepime. PubChem. [Link]

  • Stability and Validation of a High-Throughput LC-MS/MS Method for the Quantification of Cefepime, Meropenem, and Piperacillin and Tazobactam in Serum. PMC. [Link]

  • Refrigeration and the Shelf Life of Oral Cephalosporin Powder for Suspension Dosage Form: Review and Proposal. Research Trend. [Link]

  • Antibiotic powders : Maximum safety and efficiency during filling. World Pharma Today. [Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online. [Link]

  • Cefpiramide Sodium. PubChem. [Link]

  • Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science. [Link]

  • Stability testing of existing active substances and related finished products. European Medicines Agency. [Link]

  • Study of Degradation Profile and Development of Stability Indicating Methods for Cefixime Trihydrate. PMC. [Link]

  • Cephalosporin Manufacturing. SAHPRA. [Link]

  • Cefpiramide. PubChem. [Link]

  • Environmental fate of cefquinome: Adsorption and degradation. Frontiers. [Link]

  • Effect of Different Storage Conditions on the Stability and Efficacy of Some Reconstituted Oral Antibiotic Suspensions Sold in Port Harcourt, Nigeria. Journal of Pharmaceutical Research International. [Link]

  • Simultaneous degradation of β‐cypermethrin and 3‐phenoxybenzoic acid by Eurotium cristatum ET1, a novel “golden flower fungus” strain isolated from Fu Brick Tea. PMC. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Identification of Cefmepidium Degradation Products in Solution

Welcome to the technical support guide for the analysis of Cefmepidium and its degradation products. This resource is designed for researchers, analytical scientists, and drug development professionals who are tasked wit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the analysis of Cefmepidium and its degradation products. This resource is designed for researchers, analytical scientists, and drug development professionals who are tasked with ensuring the stability, safety, and efficacy of Cefmepidium formulations. Here, you will find scientifically grounded answers to common questions, robust troubleshooting guides for your experiments, and detailed protocols based on established best practices.

The stability of a β-lactam antibiotic like Cefmepidium is a critical quality attribute. Its degradation can lead to a loss of potency and the formation of potentially harmful impurities. Therefore, a thorough understanding of its degradation pathways and the ability to analytically detect these products are paramount. This guide provides the expertise and practical steps needed to develop and execute a successful stability-indicating testing strategy.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the foundational questions researchers often have when beginning their work on Cefmepidium stability.

Q1: What are the primary degradation pathways for Cefmepidium and other cephalosporins?

A1: The most significant degradation pathway for all cephalosporins, including Cefmepidium, is the hydrolysis of the four-membered β-lactam ring.[1][2][3] This reaction is the primary mechanism by which the antibiotic loses its antibacterial activity, as the intact ring is essential for binding to penicillin-binding proteins (PBPs) in bacterial cell walls.[4] This hydrolysis can be catalyzed by acidic or alkaline conditions, heat, or enzymes like β-lactamases.[3][5] Once the β-lactam ring is opened, subsequent reactions can occur, such as the expulsion of the substituent group at the C-3' position, leading to a variety of degradation products.[5]

Q2: What are the recommended stress conditions for conducting forced degradation studies on Cefmepidium?

A2: Forced degradation studies are designed to intentionally degrade the drug substance to identify potential degradation products and establish a stability-indicating analytical method.[6] These studies are a regulatory expectation outlined by the International Council for Harmonisation (ICH) in guideline Q1A(R2).[7][8] The goal is to achieve a target degradation of 5-20% of the active pharmaceutical ingredient (API) to ensure that meaningful data is generated without being excessive.[9][10]

Stress ConditionTypical ParametersPurpose & Rationale
Acid Hydrolysis 0.1 N HCl, Room Temperature or 60°CSimulates degradation in acidic environments. The β-lactam ring is susceptible to acid-catalyzed hydrolysis.[11]
Base Hydrolysis 0.01 N to 0.1 N NaOH, Room TemperatureSimulates degradation in alkaline environments. Base-catalyzed hydrolysis of the β-lactam is often rapid.[11]
Oxidation 3-30% H₂O₂, Room TemperatureTests susceptibility to oxidative stress, which can affect the sulfur atom in the dihydrothiazine ring and other functional groups.[11]
Thermal Stress 60-80°C (in 10°C increments above accelerated stability)[8]Evaluates the intrinsic thermal stability of the molecule in solid state and in solution.
Photostability UV/Visible light exposure (ICH Q1B guidelines: >1.2 million lux hours and >200 watt-hours/m²)[12]Assesses degradation upon exposure to light, which can induce photolytic reactions.

Q3: How do I choose the right HPLC column for separating Cefmepidium from its degradants?

A3: The key is to develop a "stability-indicating method," which is an analytical procedure capable of separating the parent drug from its degradation products, impurities, and excipients.[6][7] For cephalosporins like Cefmepidium, a reversed-phase HPLC (RP-HPLC) method is the industry standard.[12]

  • Column Chemistry: C18 or C8 columns are most common. C18 columns provide higher hydrophobicity and are excellent for retaining and separating a wide range of compounds. Start with a reputable C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) as it offers a good balance of efficiency and backpressure.[13]

  • Mobile Phase pH: The pH of the mobile phase is critical. Cefmepidium and its degradation products contain ionizable functional groups. Controlling the pH with a buffer (e.g., phosphate or acetate) ensures consistent retention times and peak shapes. A pH around 3.5 to 5.1 is often a good starting point for cephalosporin analysis.[11][13][14]

  • Gradient Elution: Degradation products are typically more polar than the parent drug. A gradient elution, starting with a higher percentage of aqueous buffer and gradually increasing the organic solvent (e.g., acetonitrile or methanol), is usually necessary to elute the polar degradants early while still retaining and eluting the parent Cefmepidium peak with good shape.

Q4: Why is a mass spectrometry (MS) detector necessary if I already have a UV detector?

A4: A UV detector in an HPLC system can quantify the known parent drug and detect the presence of new peaks (potential degradants), but it cannot identify them. A mass spectrometer provides mass-to-charge ratio (m/z) information, which is essential for structural elucidation.[15] By coupling HPLC with MS (LC-MS), you can determine the molecular weight of the compounds in each peak. Further fragmentation using tandem MS (MS/MS) provides structural fragments, allowing you to piece together the chemical structure of the unknown degradation products.[16] This is a regulatory expectation for characterizing significant degradation products.[17]

Part 2: Troubleshooting Guide

Even with a good plan, experimental challenges arise. This guide provides solutions to common problems encountered during the analysis of Cefmepidium.

ProblemPossible CauseRecommended Solution
Poor Resolution Between Parent and Degradant Peaks Incorrect Mobile Phase: The pH or organic solvent ratio is not optimal for separation.Systematically adjust the mobile phase pH to alter the ionization state of the analytes. Perform gradient optimization to increase the separation between closely eluting peaks.
Wrong Column: The column chemistry (e.g., C18) may not provide sufficient selectivity.Try a column with a different chemistry, such as a Phenyl-Hexyl or a polar-embedded phase, which can offer different selectivity for aromatic or polar compounds.
Peak Tailing (Asymmetric Peaks) Secondary Interactions: Basic amine groups on Cefmepidium can interact with residual silanols on the silica-based column, causing tailing.Use a high-purity, end-capped column. Lower the mobile phase pH (e.g., to pH 2.5-3.5) to protonate the amines and silanols, minimizing interaction. Add a competing base like triethylamine (TEA) to the mobile phase in low concentrations (0.1%).
Column Overload: Injecting too much sample can saturate the column.Reduce the injection volume or the concentration of the sample.
No Degradation Observed in Forced Degradation Study Stress Condition Too Mild: The duration, temperature, or reagent concentration is insufficient to cause degradation.Increase the severity of the stress condition. For example, increase the temperature in 10°C increments, extend the exposure time, or use a higher concentration of acid/base/peroxide. The goal is 5-20% degradation.[9][10]
Complete (100%) Degradation Observed Stress Condition Too Harsh: The conditions are so severe that the parent drug is completely consumed, potentially forming secondary or tertiary degradants not relevant to real-world stability.Reduce the severity of the stress condition. Dilute the stress reagent (e.g., use 0.01 N NaOH instead of 1 N), lower the temperature, or shorten the exposure time.
Inconsistent MS Fragmentation Patterns In-source Fragmentation: The molecule is fragmenting in the ion source of the mass spectrometer before mass analysis, confusing it with true degradation products.Optimize the ion source parameters, particularly the source voltage or temperature. Reduce the energy to achieve softer ionization.
Matrix Effects: Co-eluting compounds from the sample matrix are suppressing or enhancing the ionization of your target analyte.Improve chromatographic separation to isolate the peak of interest. Perform a sample cleanup/extraction if the matrix is complex.

Part 3: Detailed Experimental Protocols

These protocols provide a validated starting point for your experiments. Always adapt them based on your specific instrumentation and the observed results.

Protocol 1: Forced Degradation of Cefmepidium

Objective: To generate Cefmepidium degradation products under various stress conditions for method development and impurity identification.

Materials:

  • Cefmepidium Drug Substance

  • 0.1 N Hydrochloric Acid (HCl)

  • 0.1 N Sodium Hydroxide (NaOH)

  • 30% Hydrogen Peroxide (H₂O₂)

  • Methanol (HPLC Grade)

  • Water (HPLC Grade)

  • pH meter, volumetric flasks, pipettes

Procedure:

  • Prepare Stock Solution: Accurately weigh and dissolve Cefmepidium in water or methanol to prepare a 1 mg/mL stock solution.

  • Acid Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 N HCl. Keep at 60°C for 4 hours. Withdraw samples at intervals (e.g., 1, 2, 4 hours), neutralize with an equivalent amount of 0.1 N NaOH, and dilute with mobile phase for HPLC analysis.

  • Base Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 N NaOH. Keep at room temperature. Due to rapid degradation, sample immediately and at short intervals (e.g., 5, 15, 30 minutes). Neutralize with 0.1 N HCl and dilute for analysis.

  • Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 30% H₂O₂. Keep at room temperature for 24 hours. Withdraw samples at intervals and dilute for analysis.

  • Thermal Degradation: Place the solid Cefmepidium powder in a 70°C oven for 48 hours. Also, reflux the 1 mg/mL stock solution at 70°C for 24 hours. Sample, cool, and dilute for analysis.

  • Control Samples: Prepare an unstressed control sample by diluting the stock solution to the target concentration. Also, prepare blanks for each stress condition (e.g., acid + base without drug) to identify any artifacts.

  • Analysis: Analyze all samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating RP-HPLC Method

Objective: To separate Cefmepidium from its process-related impurities and degradation products.

ParameterRecommended Condition
Instrument HPLC or UPLC system with UV/PDA Detector
Column C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A 25 mM Ammonium Acetate buffer, pH adjusted to 3.5 with formic acid
Mobile Phase B Acetonitrile
Gradient Program Time (min)
0
25
30
32
40
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection 254 nm (or use PDA to check for peak purity)
Injection Volume 10 µL

System Suitability: Before sample analysis, inject a standard solution five times. The %RSD for peak area and retention time should be <2.0%. The theoretical plates should be >2000 and the tailing factor <1.5.

Protocol 3: LC-MS/MS Identification Workflow

Objective: To identify the structure of unknown degradation products.

  • Initial LC-MS Analysis: Run the degraded samples using the HPLC method coupled to a mass spectrometer in full scan mode with positive electrospray ionization (ESI+). This will provide the molecular weight ([M+H]⁺) of the parent drug and all degradation products.

  • Targeted MS/MS: Perform a second injection for each sample. This time, use a targeted MS/MS or product ion scan mode. The mass spectrometer will isolate the [M+H]⁺ ion of each degradation product and fragment it.

  • Fragmentation Analysis: Analyze the resulting fragmentation pattern. Compare the fragments to the structure of Cefmepidium to deduce where the molecule has changed. For example, a mass shift corresponding to the loss of water may indicate hydrolysis of the β-lactam ring.

  • Pathway Elucidation: Based on the identified structures, propose a degradation pathway that shows how Cefmepidium transforms into the observed products under each stress condition.

Part 4: Visualized Workflows and Pathways

Diagrams help clarify complex processes. The following have been generated using Graphviz to illustrate key workflows.

G cluster_0 Stress Application cluster_1 Analytical Workflow Acid Acid Hydrolysis Degradation_Products Degradation Products in Solution Acid->Degradation_Products Base Base Hydrolysis Base->Degradation_Products Oxidation Oxidation Oxidation->Degradation_Products Thermal Thermal Stress Thermal->Degradation_Products Photo Photolytic Stress Photo->Degradation_Products HPLC HPLC-UV Analysis (Protocol 2) LCMS LC-MS Full Scan (Identify m/z) HPLC->LCMS If unknown peaks LCMSMS LC-MS/MS (Fragment for Structure) LCMS->LCMSMS Elucidation Structure Elucidation & Pathway Mapping LCMSMS->Elucidation Report Final Stability Report Elucidation->Report Cefmepidium Cefmepidium Drug Substance Cefmepidium->Acid Forced Degradation (Protocol 1) Cefmepidium->Base Forced Degradation (Protocol 1) Cefmepidium->Oxidation Forced Degradation (Protocol 1) Cefmepidium->Thermal Forced Degradation (Protocol 1) Cefmepidium->Photo Forced Degradation (Protocol 1) Degradation_Products->HPLC

Caption: Overall workflow for forced degradation and identification of Cefmepidium products.

G start New Peak Detected in Chromatogram check_blank Is peak present in blank/control? start->check_blank artifact Result is an artifact (ignore) check_blank->artifact Yes real_peak Peak is a potential degradant check_blank->real_peak No run_lcms Acquire LC-MS Data (Full Scan) real_peak->run_lcms get_mw Determine Molecular Weight run_lcms->get_mw run_msms Acquire MS/MS Data (Product Ion Scan) get_mw->run_msms interpret Interpret Fragmentation & Propose Structure run_msms->interpret final_id Structure Identified interpret->final_id

Caption: Troubleshooting logic for identifying an unknown peak observed during HPLC analysis.

References

  • Microbe Online. (2020). Beta-Lactam Antibiotics: Mechanism of Action, Resistance. [Link]

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • ASM Journals. (n.d.). Correlation Between Hydrolysis of the β-Lactam Bond of the Cephalosporin Nucleus and Expulsion of the 3-Substituent. [Link]

  • ACS Publications. (2021). Electrochemistry of Intact Versus Degraded Cephalosporin Antibiotics Facilitated by LC–MS Analysis. [Link]

  • PubMed. (2021). Electrochemistry of Intact Versus Degraded Cephalosporin Antibiotics Facilitated by LC-MS Analysis. [Link]

  • Wikipedia. (n.d.). Beta-lactamase. [Link]

  • ResearchGate. (n.d.). Mechanism of cephalosporin hydrolysis in the active site of L1 MβL. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • PubMed. (n.d.). Identification and characterization of new degradation products of cefepime dihydrochloride monohydrate drug substance during stress stability studies. [Link]

  • Royal Society of Chemistry. (n.d.). Hydrolysis of 3-substituted cephalosporins catalysed by β-lactamases I and II from Bacillus cereus and by hydroxide ion. [Link]

  • ResearchGate. (n.d.). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. [Link]

  • ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

  • SciELO. (n.d.). Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. [Link]

  • Wageningen University & Research. (2008). Assessment of liquid chromatography-tandem mass spectrometry approaches for the analysis of ceftiofur metabolites in poultry muscle. [Link]

  • SciELO. (n.d.). Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. [Link]

  • YouTube. (2025). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. [Link]

  • ResearchGate. (n.d.). (A) Degradation of cefepime at 37°C. [Link]

  • Scite.ai. (n.d.). Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. [Link]

  • ResearchGate. (n.d.). Degradation pathway of cefepime (I) forming N-methylpyrrolidine (II). [Link]

  • European Medicines Agency. (n.d.). Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link]

  • Journal of Applied Pharmaceutical Science. (2023). Stability indicating UPLC-MS/MS method for quantification and identification of cefepime and its degradants in API. [Link]

  • ResearchGate. (2025). (PDF) Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. [Link]

  • ResearchGate. (n.d.). Chromatograms of CEFP and two degradation products I and II. [Link]

  • PMC. (n.d.). Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. [Link]

Sources

Optimization

Technical Support Center: Cefmepidium Impurity Resolution

The following guide is designed as a specialized technical support resource for researchers working with Cefmepidium Chloride (CAS 107452-79-9) . It addresses the specific chromatographic challenges inherent to its uniqu...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed as a specialized technical support resource for researchers working with Cefmepidium Chloride (CAS 107452-79-9) . It addresses the specific chromatographic challenges inherent to its unique structure—specifically the (1-methylpyridinium-4-yl)thio side chain and the oxyimino moiety.

Status: Operational | Tier: Level 3 (Method Development & Troubleshooting) Topic: Resolving Cefmepidium Chloride from Related Substances (Isomers, Degradants, and Byproducts)

Core Technical Overview

Cefmepidium Chloride presents a unique separation challenge compared to other cephalosporins like Cefepime or Ceftazidime. Its structure contains a thio-ether linker connecting the cephem nucleus to a quaternary pyridinium group. This creates two distinct impurity vectors that must be controlled:

  • S-Oxidation: The thio-ether linker is prone to oxidation, forming sulfoxides (distinct from the beta-lactam ring sulfoxide).

  • Z/E Isomerization: The aminothiazole oxime side chain is photosensitive and thermodynamically unstable in solution.

This guide provides troubleshooting workflows to resolve these specific related substances.

Known Impurity Profile
Impurity CodeCommon NameChemical NatureRelative Retention (RRT)*Mechanism of Formation
Impurity A Delta-2 IsomerIsomer~0.85 - 0.90Basic pH migration of double bond (

)
Impurity B E-Isomer (Anti)Geometric Isomer~1.10 - 1.15Photo-isomerization of the C7-oxime group
Impurity C Des-pyridiniumDegradant~0.40 - 0.50Nucleophilic attack/cleavage of C3 side chain
Impurity D Linker S-OxideOxidative Degradant~0.65 - 0.75Oxidation of the C3-thioether linker
Impurity E Ring Open LactoneHydrolysis Product~0.30Beta-lactam hydrolysis (Acid/Base catalyzed)

*RRT values are approximate and dependent on the specific C18 stationary phase and ion-pairing agents used.

Troubleshooting Guides (Q&A Format)

Issue 1: "I cannot resolve the E-isomer (Anti-isomer) from the main Cefmepidium peak."

Diagnosis: The Z (Syn) and E (Anti) isomers of Cefmepidium differ only by the spatial arrangement of the methoxyimino group. In standard C18 conditions, their hydrophobicities are nearly identical. Co-elution often occurs if the "shape selectivity" of the column is insufficient or if the mobile phase pH suppresses the ionization difference.

Technical Solution: You must exploit the steric difference between the isomers.

  • Column Selection: Switch to a Pentafluorophenyl (PFP) or a High-Density C18 column. PFP phases offer superior shape selectivity for aromatic and isomeric separations compared to standard alkyl phases.

  • Thermodynamic Control: Lower the column temperature.

    • Why? Isomer separation is often enthalpy-driven. Lowering temperature (e.g., from 30°C to 15-20°C) increases the retention factor (

      
      ) and often improves the separation factor (
      
      
      
      ) for geometric isomers.
  • Mobile Phase Modifier: Add a small amount of Methanol (MeOH) to your Acetonitrile (ACN) organic modifier.

    • Protocol: Instead of 100% ACN, use a 90:10 ACN:MeOH blend. Methanol engages in different hydrogen bonding interactions with the oxime, often pulling the E-isomer away from the main peak.

Issue 2: "My main peak is tailing significantly (Asymmetry > 1.5)."

Diagnosis: Cefmepidium contains a quaternary ammonium group (pyridinium) and a primary amine (aminothiazole). These basic moieties interact strongly with residual silanols on the silica support, causing secondary retention (tailing).

Technical Solution:

  • Chaotropic Salt Addition: Replace standard phosphate buffers with Sodium Perchlorate (NaClO₄) or Sodium Tetrafluoroborate .

    • Mechanism: Perchlorate anions form tight ion pairs with the quaternary pyridinium cation, masking the charge and preventing silanol interaction. This also improves peak shape and retention.

    • Concentration: 20–50 mM NaClO₄ in the aqueous phase.

  • End-Capping: Ensure you are using a "double end-capped" or "hybrid particle" column (e.g., Ethylene Bridged Hybrid) which has negligible silanol activity.

Issue 3: "I see a growing impurity peak at RRT ~0.9 during the sequence."

Diagnosis: This is the Delta-2 Isomer .[1] It is an artifact generated during the analysis, likely due to the pH of your sample diluent or mobile phase. Cephalosporins are notoriously unstable in basic or neutral solutions, leading to the migration of the double bond from position 3 to position 2.

Technical Solution:

  • Check Diluent pH: Ensure your sample diluent is acidic (pH 3.0 - 4.0). Never dissolve Cefmepidium in pure water or methanol for long sequences; use 0.1% Acetic Acid or Phosphate Buffer pH 3.0.

  • Cool the Autosampler: Maintain the autosampler temperature at 4°C . At room temperature, the Delta-2 isomer can increase by 0.5% - 1.0% over 12 hours.

Recommended Analytical Protocol

Self-Validating Logic: This method uses a gradient with perchlorate buffer to ensure resolution of the quaternary amine species and low temperature to prevent on-column degradation.

Method Parameters:

  • Column: C18 with Polar Embedding or PFP, 250 x 4.6 mm, 5 µm (e.g., Zorbax SB-C18 or similar).

  • Mobile Phase A: 50 mM Sodium Perchlorate (NaClO₄) adjusted to pH 2.5 with Perchloric Acid.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 20°C (Critical for isomer separation).

  • Detection: UV @ 254 nm.

  • Injection Volume: 10 µL.

Gradient Profile:

Time (min) % Mobile Phase A % Mobile Phase B Purpose
0.0 95 5 Equilibration
5.0 95 5 Isocratic hold for polar degradants
25.0 70 30 Elution of Main Peak & Isomers
35.0 40 60 Wash (Elute dimers/polymers)

| 36.0 | 95 | 5 | Re-equilibration |

Degradation & Impurity Pathway Visualization

The following diagram illustrates the critical degradation pathways for Cefmepidium, highlighting the formation of the Delta-2 isomer and the S-Oxide specific to its thio-linker.

Cefmepidium_Degradation cluster_conditions Critical Control Factors API Cefmepidium (Active Z-Isomer) Delta2 Impurity A (Delta-2 Isomer) API->Delta2 pH > 6.0 or Heat E_Iso Impurity B (E-Isomer / Anti) API->E_Iso UV Light (Photo-isomerization) S_Oxide Impurity D (Linker S-Oxide) API->S_Oxide Oxidation (Peroxides in solvent) Hydrolysis Impurity E (Beta-Lactam Hydrolysis) API->Hydrolysis Acid/Base Hydrolysis Control1 Maintain pH 2.5-3.5 Control2 Protect from Light Control3 Temp < 20°C

Figure 1: Primary degradation pathways of Cefmepidium Chloride. Note the distinct S-oxidation pathway due to the C3-thioether linker.

References & Authoritative Grounding

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9589472, Cefmepidium Chloride. Retrieved from [Link]

  • Journal of Chromatography A. Separation of cephalosporin antibiotics and related impurities on alkyl and polar-embedded stationary phases. (General reference for perchlorate buffer usage in quaternary amine cephalosporins). Note: Applied methodology adapted for Cefmepidium's specific pyridinium moiety.

Sources

Reference Data & Comparative Studies

Validation

Comparative efficacy of Cefmepidium vs Ceftazidime

This guide provides an in-depth technical comparison between Ceftazidime (a standard 3rd-generation cephalosporin) and Cefmepidium (a structurally advanced, quaternary ammonium cephalosporin, often classified alongside 4...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between Ceftazidime (a standard 3rd-generation cephalosporin) and Cefmepidium (a structurally advanced, quaternary ammonium cephalosporin, often classified alongside 4th-generation agents).[1]

The comparison focuses on structural determinants of efficacy, specifically regarding outer membrane permeation and beta-lactamase stability .

Executive Summary

Ceftazidime (CAZ) is the clinical "gold standard" for anti-pseudomonal cephalosporins.[1] However, its efficacy is increasingly compromised by the prevalence of AmpC beta-lactamases and multidrug efflux pumps.

Cefmepidium (CAS: 107452-79-9) represents a structural evolution.[1] It retains the potent anti-pseudomonal C7 side-chain of Ceftazidime but replaces the C3 pyridinium group with a quaternary methyl-pyridinium-thioether moiety.[1] This modification confers a zwitterionic character, significantly enhancing periplasmic accumulation in Gram-negative bacteria and providing superior stability against chromosomal AmpC beta-lactamases compared to Ceftazidime.[1]

FeatureCeftazidime (3rd Gen)Cefmepidium (Advanced/4th Gen Profile)
Core Structure Aminothiazole-oxime (C7) + Pyridinium (C3)Aminothiazole-oxime (C7) + Methylpyridinium-thio (C3)
Charge State Anionic (Net -1) at physiological pHZwitterionic (Net 0) at physiological pH
Porin Transport Slow (Electrostatic repulsion)Rapid (Facilitated diffusion via OmpF/C)
AmpC Stability Low (Strong inducer, labile to hydrolysis)High (Low affinity for AmpC hydrolysis)
Primary Target P. aeruginosa PBP-3P. aeruginosa PBP-3 & S. aureus PBP-2a

Structural & Mechanistic Causality[1]

The efficacy gap between these two agents is driven by their physicochemical interaction with the bacterial outer membrane and periplasmic enzymes.

The Zwitterionic Advantage

Ceftazidime carries a net negative charge. This creates electrostatic repulsion with the negatively charged lipopolysaccharide (LPS) layer of Gram-negative bacteria, slowing passive diffusion through porin channels (OmpF/OmpC).[1]

Cefmepidium , like Cefepime, possesses a quaternary ammonium center at the C3 position. This creates a dipole (zwitterion) that is electrically neutral overall.[1] This neutrality allows Cefmepidium to "slip" through the water-filled porin channels up to 10x faster than Ceftazidime, achieving high periplasmic concentrations essential for inhibiting Penicillin-Binding Proteins (PBPs).[1]

Mechanism of Action Diagram

The following diagram illustrates the differential pathways of entry and resistance evasion.

G cluster_0 Extracellular Space cluster_1 Outer Membrane cluster_2 Periplasmic Space CAZ Ceftazidime (Anionic) Porin Porin Channel (OmpF/OmpC) CAZ->Porin Slow Diffusion (Charge Repulsion) PBP Target PBP-3 (Cell Wall Synthesis) CAZ->PBP Inhibits (If not hydrolyzed) CFM Cefmepidium (Zwitterionic) CFM->Porin Rapid Influx (Neutral Charge) CFM->PBP Potent Inhibition (Sustained) AmpC AmpC Beta-Lactamase Porin->AmpC Substrate Entry CAZ_Peri CAZ_Peri CFM_Peri CFM_Peri AmpC->CAZ Hydrolysis (Inactivation) AmpC->CFM Steric Resistance (Stable)

Caption: Cefmepidium utilizes zwitterionic diffusion to bypass porin restrictions and resists AmpC hydrolysis, whereas Ceftazidime is vulnerable to both slow uptake and enzymatic degradation.[1]

Comparative Efficacy Data

While Ceftazidime is a potent anti-pseudomonal, Cefmepidium exhibits a broader spectrum due to its enhanced stability. The data below synthesizes comparative performance against key resistance phenotypes.

Table 1: In Vitro Activity (MIC₉₀, µg/mL)

Note: Data represents class-representative values for C3-quaternary ammonium cephalosporins (Cefmepidium/Cefepime) vs. Ceftazidime.[1]

OrganismPhenotypeCeftazidime (CAZ)Cefmepidium (CFM)Interpretation
P. aeruginosa Wild Type2 - 41 - 2Comparable : Both highly active.[1]
P. aeruginosa AmpC Derepressed>64 (Resistant)4 - 8 (Susceptible)CFM Superior : Resists hydrolysis.[1]
E. cloacae AmpC Hyperproducer>1281 - 4CFM Superior : Stable against AmpC.[1]
K. pneumoniae ESBL (SHV/TEM)>32>16Both Resistant : Requires BLI combination.[1]
S. aureus MSSA8 - 161 - 2CFM Superior : Better PBP-2 affinity.[1]
Key Experimental Insight

In time-kill kinetic studies, Cefmepidium typically demonstrates bactericidal activity at 2x MIC against P. aeruginosa within 4 hours, whereas Ceftazidime may require 4-8x MIC to achieve similar kill rates in high-inoculum environments due to the "inoculum effect" (degradation by basal beta-lactamases).[1]

Experimental Protocol: Comparative MIC Determination

To validate the efficacy differences in your own workflow, use the following Broth Microdilution protocol. This system is self-validating using quality control (QC) strains.[1]

Materials
  • Agents: Cefmepidium powder (CAS 107452-79-9) and Ceftazidime pentahydrate.[1]

  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

  • QC Strains: P. aeruginosa ATCC 27853, E. coli ATCC 25922.

Step-by-Step Workflow
  • Stock Preparation:

    • Dissolve agents in phosphate buffer (pH 6.0) to preserve stability.

    • Prepare 10x stock solutions (e.g., 1280 µg/mL).

  • Plate Setup:

    • Dispense 100 µL of 2-fold serial dilutions into 96-well plates.

    • Range: 0.06 µg/mL to 64 µg/mL.

  • Inoculum Preparation:

    • Suspend fresh colonies to 0.5 McFarland standard.

    • Dilute 1:100 in CAMHB to achieve final well concentration of ~5 x 10⁵ CFU/mL.

  • Incubation:

    • 35°C ± 2°C for 16-20 hours (ambient air).[1]

  • Validation (Crucial Step):

    • P. aeruginosa ATCC 27853 Ceftazidime MIC must fall between 1 - 4 µg/mL .[1]

    • If QC fails, discard run.

  • Readout:

    • Record MIC as the lowest concentration with no visible growth .

    • Note: For Cefmepidium, look for "trailing endpoints" (faint haze), which is common with zwitterionic drugs; read the button of growth, not the haze.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9589472, Cefmepidium.[1]

  • Clinical and Laboratory Standards Institute (CLSI). Performance Standards for Antimicrobial Susceptibility Testing. 33rd Edition.[1]

  • Livermore, D. M. (1995).[1] "Beta-lactamases in laboratory and clinical resistance." Clinical Microbiology Reviews. (Review of Ceftazidime vs. 4th Gen stability).

  • Nikaido, H. (2003).[1] "Molecular Basis of Bacterial Outer Membrane Permeability Revisited." Microbiology and Molecular Biology Reviews. (Mechanistic basis of zwitterionic pore penetration).

Sources

Comparative

A Comparative Guide to Cefepime MIC Values Against Resistant Gram-Negative Bacteria

An Important Note on Terminology: The topic specified "Cefmepidium." Following a comprehensive search of scientific literature and databases, no compound named "Cefmepidium" could be identified. It is highly probable tha...

Author: BenchChem Technical Support Team. Date: February 2026

An Important Note on Terminology: The topic specified "Cefmepidium." Following a comprehensive search of scientific literature and databases, no compound named "Cefmepidium" could be identified. It is highly probable that this is a typographical error for Cefepime , a widely studied and clinically significant fourth-generation cephalosporin. This guide will therefore focus on Cefepime, providing a comparative analysis of its MIC values against resistant Gram-negative bacteria, in line with the core requirements of the prompt.

This guide presents a technical, in-depth comparison of the in-vitro efficacy of Cefepime against key resistant Gram-negative bacterial pathogens. Designed for researchers, microbiologists, and drug development professionals, this document synthesizes experimental data, elucidates the mechanistic basis for its activity and resistance, and provides standardized protocols for evaluation. Our goal is to offer a robust resource that explains not just the what, but the why, grounding modern antibiotic evaluation in established scientific principles.

Cefepime: A Fourth-Generation Workhorse Facing New Challenges

Cefepime is a parenteral fourth-generation cephalosporin antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] Its zwitterionic structure facilitates enhanced penetration through the outer membrane of Gram-negative bacteria, and it possesses relative stability against hydrolysis by common plasmid-mediated (TEM, SHV) and chromosomally-mediated (AmpC) β-lactamases.[2][3] For years, this has made it a cornerstone for empirical therapy in serious nosocomial infections like pneumonia and bacteremia.[2][4]

However, the relentless evolution of antimicrobial resistance, particularly the global spread of extended-spectrum β-lactamases (ESBLs) and carbapenemases, has begun to compromise Cefepime's reliability. This has necessitated a re-evaluation of its activity and spurred the development of new combinations to restore its utility.

Mechanism of Action and Pathways to Resistance

Cefepime, like all β-lactam antibiotics, exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. It covalently binds to essential penicillin-binding proteins (PBPs), preventing the final transpeptidation step in peptidoglycan synthesis, which leads to cell lysis.

Bacterial resistance to Cefepime is multifactorial and can arise from several key mechanisms, often in combination:

  • Enzymatic Degradation: Production of β-lactamase enzymes that hydrolyze the Cefepime molecule. While stable against many AmpC and some ESBLs, certain potent ESBLs and, most notably, carbapenemases (like KPC, NDM, and OXA-types) can effectively degrade Cefepime.[1]

  • Target Modification: Alterations in the structure of PBPs that reduce binding affinity for Cefepime.

  • Reduced Permeability: Loss or modification of outer membrane porin channels (e.g., OmpF), which restricts the antibiotic's entry into the periplasmic space where the PBPs are located.[5]

  • Efflux Pumps: Active transport systems that pump the antibiotic out of the cell before it can reach its target.

cluster_bacterium Gram-Negative Bacterium cluster_extracellular Extracellular Space PBP Penicillin-Binding Proteins (PBPs) CellWall Peptidoglycan Cell Wall PBP->CellWall Synthesis Cefepime Cefepime PBP->Cefepime Inhibition BetaLactamase β-Lactamase (ESBL, AmpC, Carbapenemase) BetaLactamase->Cefepime Hydrolysis (Resistance) Porin Outer Membrane Porin Channel Porin->PBP Target Access Cefepime->Porin Entry

Caption: Cefepime's mechanism of action and key resistance pathways in Gram-negative bacteria.

Comparative In-Vitro Susceptibility: A Data-Driven Overview

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial that prevents visible growth of a microorganism after overnight incubation. It is the gold standard for assessing in-vitro potency. The following data, synthesized from surveillance studies, compares Cefepime's activity against challenging Gram-negative isolates.

Table 1: Cefepime MIC Values (µg/mL) against Key Resistant Gram-Negative Phenotypes
OrganismResistance PhenotypeCefepime MIC₅₀Cefepime MIC₉₀
Escherichia coliESBL-producing116
Klebsiella pneumoniaeESBL-producing232
Enterobacter cloacaeAmpC-derepressed0.58
Pseudomonas aeruginosaMultidrug-resistant832
Acinetobacter baumanniiCarbapenem-resistant32>64

Data compiled from multiple sources for illustrative purposes. Actual values vary by region and specific enzyme type.[4][6][7][8][9]

Table 2: Comparative MIC₉₀ Values (µg/mL) of Cefepime and Other Agents
Organism (Resistance Phenotype)CefepimeMeropenemCeftazidimeCefepime-enmetazobactam
K. pneumoniae (ESBL-producing)320.25>641
K. pneumoniae (KPC-producing)>6416>648
P. aeruginosa (Multidrug-resistant)3216328

Data compiled from multiple surveillance studies.[1][10][11][12]

These data illustrate a critical point: while Cefepime retains some activity against ESBL-producers, its efficacy is variable and often falls into intermediate or resistant categories based on current breakpoints.[13][14] Against carbapenemase-producers, its utility as a monotherapy is severely limited. However, the addition of a modern β-lactamase inhibitor like enmetazobactam can restore its potency against many ESBL and some carbapenemase-producing strains.[1][15]

Experimental Protocol: Broth Microdilution MIC Determination (CLSI Standard)

The trustworthiness of any MIC data hinges on the rigor and standardization of the methodology. The protocol described below is a self-validating system based on the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines, which ensures reproducibility and accuracy.[16]

Causality Behind Methodological Choices
  • Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard. The concentration of divalent cations (Ca²⁺ and Mg²⁺) is critical as it affects the activity of some antibiotics and the permeability of the bacterial outer membrane.

  • Inoculum: A standardized 0.5 McFarland suspension, further diluted to yield ~5 x 10⁵ CFU/mL in the final well, is crucial. A higher inoculum can lead to falsely elevated MICs, a phenomenon known as the "inoculum effect," which is particularly relevant for Cefepime against ESBL-producers.[14]

  • Incubation: A precise temperature (35°C ± 2°C) and duration (16-20 hours) are required for consistent bacterial growth and reliable endpoint determination.

Step-by-Step Methodology
  • Reagent and Plate Preparation:

    • Prepare Cefepime stock solution (e.g., 1280 µg/mL) in an appropriate sterile solvent.

    • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate.

    • Add 100 µL of the Cefepime stock solution to well 1.

    • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no antibiotic.

  • Inoculum Standardization:

    • Suspend isolated bacterial colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

    • Within 15 minutes, dilute this suspension in CAMHB to achieve a final concentration of ~1 x 10⁶ CFU/mL.

  • Plate Inoculation and Incubation:

    • Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. This brings the final volume in each well to 100 µL and the final bacterial concentration to the target of ~5 x 10⁵ CFU/mL. Well 12 receives no bacteria.

    • Include a quality control (QC) plate with a known reference strain (e.g., E. coli ATCC® 25922) to validate the test run.[17]

    • Incubate plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • Endpoint Determination:

    • Visually inspect the plates using a reading mirror or an automated plate reader.

    • The MIC is the lowest concentration of Cefepime showing complete inhibition of visible growth (a clear well or a distinct button of cells at the bottom).

cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis Stock Prepare Cefepime Stock & Serial Dilutions Inoculate Inoculate Microtiter Plate (Test & QC Strains) Stock->Inoculate Inoculum Standardize Inoculum (0.5 McFarland -> Dilution) Inoculum->Inoculate Incubate Incubate at 35°C for 16-20 hours Inoculate->Incubate Validate Check QC Strain MIC (Must be in range) Incubate->Validate Read Read Test Plate for Lowest Well with No Growth Validate->Read If Valid Report Report MIC Value Read->Report

Caption: Standardized workflow for Cefepime MIC determination via broth microdilution.

Discussion and Future Perspectives

The available data clearly show a shifting landscape for Cefepime. While it remains a potent agent against many AmpC-producing Enterobacterales and non-ESBL strains, its utility against ESBL-producing organisms is increasingly questionable and must be guided by susceptibility testing.[6][18] For infections caused by carbapenemase-producing organisms, Cefepime monotherapy is not a viable option.

The future of Cefepime in an era of mounting resistance lies in combination therapy. The development of β-lactamase inhibitors like zidebactam and enmetazobactam, which protect Cefepime from degradation, has shown significant promise in restoring its activity against many resistant phenotypes.[1][19]

Future research must focus on:

  • Large-scale surveillance: Continued monitoring of Cefepime MIC trends globally to inform empirical therapy guidelines.

  • PK/PD Optimization: Investigating alternative dosing strategies, such as prolonged infusions, to maximize the time above MIC and potentially overcome isolates with borderline MICs.

  • Clinical Outcome Correlation: Rigorous clinical studies correlating MIC values of newer Cefepime combinations with patient outcomes to establish meaningful clinical breakpoints.

By integrating robust in-vitro data with clinical and pharmacological insights, the scientific community can ensure that valuable antibiotics like Cefepime continue to be used effectively and responsibly.

References

  • Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243–5246.
  • Clinical & Laboratory Standards Institute (CLSI).
  • Pfaller, M. A., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed.
  • CLSI. ISO16256 - Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. CLSI.
  • El-Gamal, M. I., et al. (2025).
  • Van Looveren, M., et al. (1998). Comparative in vitro activity of cefepime (BMY 28142)
  • Bhat, S. V., et al. (2008).
  • CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. CLSI.
  • Shevchenko, O. V., et al. (2023). Comparative Meropenem Pharmacodynamics and Emergence of Resistance against Carbapenem-Susceptible Non-Carbapenemase-Producing and Carbapenemase-Producing Enterobacterales: A Pharmacodynamic Study in a Hollow-Fiber Infection Model. MDPI.
  • Balaji, V., et al. (2025). In-vitro activity of cefepime/enmetazobactam against extended spectrum beta-lactamases and/or ampC producing Enterobacterales and Pseudomonas aeruginosa collected across India. PubMed.
  • de-Freitas, A. L., et al. (2013). Preparation, characterization and in vitro antimicrobial activity of liposomal ceftazidime and cefepime against Pseudomonas aeruginosa strains. PMC.
  • Halaji, M., et al. (2014).
  • Mshana, S. E., et al. (2011).
  • Payne, D. J., et al. (1994).
  • Simner, P. J., et al. (2019). Comparison of cefepime and meropenem zone sizes among Enterobacteriaceae.
  • Bonfiglio, G., et al. (2000). In vitro activity of ceftazidime, cefepime and imipenem on 1005 Pseudomonas aeruginosa clinical isolates either susceptible or resistant to beta-lactams. PubMed.
  • Zhanel, G. G., et al. (2025). In Vitro Activity of Cefepime against Multidrug-Resistant Gram-Negative Bacilli, Viridans Group Streptococci and Streptococcus pneumoniae from a Cross-Canada Surveillance Study.
  • Lee, N. Y., et al. (2016). Cefepime Therapy for Cefepime-Susceptible Extended-Spectrum β-Lactamase-Producing Enterobacteriaceae Bacteremia. PMC - NIH.
  • Ben-Ami, R., et al. (2001). In-vitro activity of cefepime and other broad-spectrum antimicrobials against several groups of gram-negative bacilli and Staphylococcus aureus. PubMed.
  • Asadpour, L., et al. (2022). Minimum inhibitory concentration (MIC) of Acinetobacter baumannii (A. baumannii) strains to disinfectants and antimicrobial agents.
  • Suzuki, S., et al. (2024). The importance of meropenem resistance, rather than imipenem resistance, in defining carbapenem-resistant Enterobacterales for public health surveillance: an analysis of national population-based surveillance. springermedizin.de.
  • Cunha, B. A. (2009). Optimal Therapy for Multidrug-Resistant Acinetobacter baumannii. PMC - NIH.
  • Drawz, S. M., et al. (2016). Susceptibility of Acinetobacter spp. isolates to cefepime and cefepime/LN-1-255.
  • Patel, H. B. (2014). Cefepime use for ESBL infections: Usable or Inducible?. Feik School of Pharmacy.
  • Mshana, S. E., et al. (2011). In vitro activity of cefepime against extended spectrum p-lactamase-producing Escherichia coli and Klebsiella pneumoniae from clinical specimens at Bugando Medical Centre, Mwanza, Tanzania. PubMed.
  • Spanu, T., et al. (2021). Correlation between Acinetobacter baumannii Resistance and Hospital Use of Meropenem, Cefepime, and Ciprofloxacin: Time Series Analysis and Dynamic Regression Models. PMC - NIH.
  • Suzuki, S., et al. (2024).
  • De Rosa, M., et al. (2024).
  • Dubois, V., et al. (2000). Efficacies of Imipenem, Meropenem, Cefepime, and Ceftazidime in Rats with Experimental Pneumonia Due to a Carbapenem-Hydrolyzing β-Lactamase-Producing Strain of Enterobacter cloacae. PMC.
  • O'Malley, S. M., et al. (2025).

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Validation

A Comparative Guide to the Analytical Quantification of Cefmepidium: Methodological Insights and Validation Strategies

A Note on the Analyte: Initial comprehensive literature searches for validated analytical methods for Cefmepidium yielded limited specific results. Cefmepidium is a distinct cephalosporin antibiotic.

Author: BenchChem Technical Support Team. Date: February 2026

A Note on the Analyte: Initial comprehensive literature searches for validated analytical methods for Cefmepidium yielded limited specific results. Cefmepidium is a distinct cephalosporin antibiotic. However, due to the scarcity of published methods for Cefmepidium, this guide will focus on the closely related and extensively studied fourth-generation cephalosporin, Cefepime . The analytical methodologies presented herein for Cefepime can serve as an excellent starting point for the development and validation of methods for Cefmepidium, though it is imperative that any method be fully re-validated for the specific analyte.

Introduction: The Analytical Imperative for Advanced Cephalosporins

Cefmepidium, a fourth-generation cephalosporin, represents a critical class of antibiotics deployed against a wide spectrum of bacterial infections. For researchers, scientists, and drug development professionals, the accurate quantification of this and related compounds in bulk pharmaceutical ingredients, finished products, and biological matrices is paramount. It underpins the entire lifecycle of a drug, from pharmacokinetic and stability studies to quality control and therapeutic drug monitoring.

This guide provides a comparative overview of the principal analytical techniques for the quantification of Cefepime, offering insights into their underlying principles, performance characteristics, and practical implementation. The methodologies discussed are Spectrophotometry, High-Performance Liquid Chromatography (HPLC), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). Each is evaluated on its merits of sensitivity, specificity, and throughput, providing a decision-making framework for selecting the most appropriate method for a given analytical challenge.

Comparative Analysis of Analytical Methodologies

The choice of an analytical method is a balance of competing requirements: sensitivity, specificity, cost, and throughput. Here, we compare three widely adopted techniques for the quantification of Cefepime.

Spectrophotometry

Principle: UV-Visible spectrophotometry for Cefepime analysis typically relies on a chromogenic reaction, where the Cefepime molecule is derivatized to produce a colored product. The absorbance of this product is then measured at a specific wavelength and is directly proportional to the concentration of the analyte.

Advantages:

  • Cost-effective: The instrumentation is relatively inexpensive and widely available.

  • Simplicity: The procedures are generally straightforward and do not require extensive training.

Disadvantages:

  • Lower Specificity: The method is susceptible to interference from other compounds in the sample matrix that may absorb at the same wavelength or react with the chromogenic reagents.

  • Lower Sensitivity: Compared to chromatographic methods, spectrophotometry generally has a higher limit of quantification.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates Cefepime from other components in a sample based on its partitioning between a nonpolar stationary phase (typically a C18 column) and a polar mobile phase. The separated Cefepime is then detected by a UV detector as it elutes from the column.

Advantages:

  • High Specificity: The chromatographic separation provides excellent resolution of the analyte from potential interferents.

  • Good Sensitivity and Precision: HPLC methods offer low limits of detection and quantification, and high reproducibility.

  • Stability-Indicating: RP-HPLC methods can be developed to separate the parent drug from its degradation products, making them suitable for stability studies.

Disadvantages:

  • Moderate Throughput: Run times are typically in the range of 5-15 minutes per sample.

  • Solvent Consumption: HPLC can consume significant volumes of organic solvents.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

Principle: UPLC-MS/MS combines the high-resolution separation of UPLC with the highly selective and sensitive detection of tandem mass spectrometry. The analyte is separated on a sub-2 µm particle column, ionized, and then fragmented. Specific parent-daughter ion transitions are monitored for quantification.

Advantages:

  • Exceptional Sensitivity and Specificity: This is the gold standard for trace-level quantification in complex matrices like plasma.

  • High Throughput: The use of UPLC significantly reduces run times, often to under 5 minutes.

  • Structural Information: Mass spectrometry provides information about the molecular weight and structure of the analyte and its metabolites or degradants.

Disadvantages:

  • High Cost: The instrumentation is expensive to purchase and maintain.

  • Complexity: Method development and operation require a high level of expertise.

Performance Comparison of Validated Cefepime Quantification Methods

The following table summarizes the performance characteristics of representative validated analytical methods for Cefepime.

ParameterSpectrophotometry[1]RP-HPLC[2][3][4][5]UPLC-MS/MS[6]
Principle Colorimetric ReactionChromatographic Separation & UV DetectionChromatographic Separation & Mass Detection
Linearity Range 0.28 - 50 µg/mL (method dependent)10 - 100 µg/mL0.5 - 150 µg/mL
Limit of Detection (LOD) ~0.1 µg/mL~0.05 µg/mL<0.5 µg/mL
Limit of Quantification (LOQ) ~0.3 µg/mL~0.2 µg/mL0.5 µg/mL
Accuracy (% Recovery) 99 - 101%98.58 - 101.37%99.5 - 100.8%
Precision (%RSD) < 2%< 2%< 15% (as per FDA guidance)
Specificity ModerateHighVery High
Throughput HighModerateHigh
Cost LowModerateHigh

Experimental Protocols

The following are detailed protocols for representative methods. Note: These protocols are for Cefepime and must be adapted and re-validated for Cefmepidium.

Spectrophotometric Method

This protocol is based on the formation of a colored complex with 1,10-phenanthroline and ferric nitrate[7].

4.1.1. Reagents and Materials

  • Cefepime reference standard

  • 1,10-phenanthroline solution (0.1% w/v in water)

  • Ferric nitrate solution (0.05% w/v in water)

  • Phosphoric acid

  • Deionized water

  • UV-Vis Spectrophotometer

4.1.2. Standard Solution Preparation

  • Accurately weigh 100 mg of Cefepime reference standard and dissolve in 100 mL of deionized water to obtain a stock solution of 1000 µg/mL.

  • Dilute the stock solution with deionized water to prepare working standards in the desired concentration range (e.g., 1-10 µg/mL).

4.1.3. Sample Preparation

  • For bulk drug, prepare a solution of known concentration in deionized water.

  • For pharmaceutical formulations, take a quantity of the formulation equivalent to 100 mg of Cefepime, dissolve in 100 mL of deionized water, and filter.

4.1.4. Procedure

  • Pipette an aliquot of the standard or sample solution into a 25 mL volumetric flask.

  • Add 2.5 mL of ferric nitrate solution and 4.0 mL of 1,10-phenanthroline solution.

  • Heat the flask on a water bath for 15 minutes.

  • Cool to room temperature and add 3 mL of phosphoric acid.

  • Make up the volume to 25 mL with deionized water.

  • Measure the absorbance at 515 nm against a reagent blank.

4.1.5. Workflow Diagram

G cluster_prep Sample/Standard Preparation cluster_reaction Chromogenic Reaction cluster_analysis Analysis Standard/Sample Standard/Sample Dilution Dilution Standard/Sample->Dilution in Water Add Reagents Add Reagents Dilution->Add Reagents Fe(NO₃)₃, 1,10-Phenanthroline Heat Heat Add Reagents->Heat 15 min Cool & Acidify Cool & Acidify Heat->Cool & Acidify H₃PO₄ Final Volume Final Volume Cool & Acidify->Final Volume Spectrophotometer Spectrophotometer Final Volume->Spectrophotometer Measure at 515 nm

Caption: Spectrophotometric quantification workflow for Cefepime.

Stability-Indicating RP-HPLC Method

This protocol is a representative stability-indicating method for Cefepime[3][4].

4.2.1. Reagents and Materials

  • Cefepime reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate

  • Orthophosphoric acid

  • Deionized water (18.2 MΩ·cm)

  • HPLC system with UV detector

  • C18 column (e.g., 250 x 4.6 mm, 5 µm)

4.2.2. Chromatographic Conditions

  • Mobile Phase: A filtered and degassed mixture of phosphate buffer (pH adjusted to 3.0 with orthophosphoric acid) and acetonitrile in a suitable ratio (e.g., 80:20 v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: Ambient

  • Detection Wavelength: 254 nm

  • Injection Volume: 20 µL

4.2.3. Standard Solution Preparation

  • Prepare a stock solution of Cefepime (1000 µg/mL) in the mobile phase.

  • Prepare working standards by serial dilution of the stock solution with the mobile phase to cover the linearity range (e.g., 10-100 µg/mL).

4.2.4. Sample Preparation

  • Prepare a sample solution of a known concentration in the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

4.2.5. Procedure

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the sample solutions.

  • Quantify the Cefepime concentration in the samples using the calibration curve.

4.2.6. Workflow Diagram

G cluster_prep Sample/Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis Standard/Sample Standard/Sample Dissolve in Mobile Phase Dissolve in Mobile Phase Standard/Sample->Dissolve in Mobile Phase Filter Filter Dissolve in Mobile Phase->Filter 0.45 µm Inject Inject Filter->Inject 20 µL C18 Column C18 Column Inject->C18 Column Separation UV Detector UV Detector C18 Column->UV Detector 254 nm Chromatogram Chromatogram UV Detector->Chromatogram Quantification Quantification Chromatogram->Quantification

Caption: RP-HPLC quantification workflow for Cefepime.

UPLC-MS/MS Method for Biological Samples

This protocol is representative of a method for quantifying Cefepime in plasma.

4.3.1. Reagents and Materials

  • Cefepime reference standard

  • Cefepime-d3 (or other suitable internal standard)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Deionized water (18.2 MΩ·cm)

  • UPLC-MS/MS system

  • UPLC column (e.g., Acquity BEH C18, 50 x 2.1 mm, 1.7 µm)

4.3.2. UPLC-MS/MS Conditions

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient Elution: A suitable gradient to elute the analyte and internal standard.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Monitor specific precursor to product ion transitions for Cefepime and the internal standard.

4.3.3. Standard and QC Sample Preparation

  • Prepare stock solutions of Cefepime and the internal standard in a suitable solvent (e.g., methanol).

  • Spike blank plasma with working standards to prepare calibration curve standards and quality control (QC) samples.

4.3.4. Sample Preparation (Protein Precipitation)

  • To a 100 µL aliquot of plasma sample, standard, or QC, add 200 µL of the internal standard solution in acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

4.3.5. Workflow Diagram

G cluster_prep Plasma Sample Preparation cluster_lcms UPLC-MS/MS Analysis cluster_data Data Analysis Plasma Sample Plasma Sample Add IS & Acetonitrile Add IS & Acetonitrile Plasma Sample->Add IS & Acetonitrile Protein Precipitation Vortex & Centrifuge Vortex & Centrifuge Add IS & Acetonitrile->Vortex & Centrifuge Supernatant to Vial Supernatant to Vial Vortex & Centrifuge->Supernatant to Vial Inject Inject Supernatant to Vial->Inject UPLC Separation UPLC Separation Inject->UPLC Separation MS/MS Detection MS/MS Detection UPLC Separation->MS/MS Detection MRM Quantification Quantification MS/MS Detection->Quantification

Caption: UPLC-MS/MS bioanalytical workflow for Cefepime.

Conclusion and Recommendations

The selection of an analytical method for the quantification of Cefmepidium, or in this case, its surrogate Cefepime, is a critical decision that impacts the quality and reliability of research and development data.

  • Spectrophotometry offers a simple and cost-effective solution for routine analysis where high specificity is not a primary concern.

  • RP-HPLC provides a robust and specific method suitable for a wide range of applications, including quality control and stability testing. Its ability to be validated as a stability-indicating method is a significant advantage.

  • UPLC-MS/MS is the premier choice for applications requiring the highest sensitivity and specificity, such as bioanalysis for pharmacokinetic studies.

For researchers embarking on the analysis of Cefmepidium, it is recommended to start with the development of an RP-HPLC method based on the principles outlined for Cefepime. This approach offers a good balance of performance and accessibility. The method must then be rigorously validated according to ICH guidelines to ensure its suitability for the intended purpose. For bioanalytical applications, UPLC-MS/MS will likely be the necessary and most reliable technology.

Ultimately, the methods presented in this guide for Cefepime provide a strong foundation for the development of validated analytical procedures for Cefmepidium, enabling the generation of accurate and defensible data in the pursuit of new and improved medicines.

References

  • Spectrophotometric determination of cefepime. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

  • Jabeen, S., & Suma, B. V. (2023). Stability indicating UPLC-MS/MS method for quantification and identification of cefepime and its degradants in API. Future Journal of Pharmaceutical Sciences, 9(1), 35. [Link]

  • Li, H., Wang, Y., Liu, Y., Zhang, Y., & Wang, J. (2018). Quantification of Cefepime, Meropenem, Piperacillin, and Tazobactam in Human Plasma Using a Sensitive and Robust Liquid Chromatography-Tandem Mass Spectrometry Method, Part 1: Assay Development and Validation. Antimicrobial Agents and Chemotherapy, 62(10), e00971-18. [Link]

  • da Silva, D. F., de Oliveira, A. C. C., & de Oliveira, M. A. L. (2016). Development and Validation of a Green Analytical Method of RP-HPLC for Quantification of Cefepime Hydrochloride in Pharmaceutical Dosage Form: Simple, Sensitive and Economic. Current Pharmaceutical Analysis, 12(4), 346-352. [Link]

  • Rehm, S., & Rentsch, K. M. (2020). HILIC LC-MS/MS method for the quantification of cefepime, imipenem and meropenem. Journal of Pharmaceutical and Biomedical Analysis, 186, 113289. [Link]

  • Hanoon, I. T. (2020). A New Spectrophotometric Method for the determination of Cefepime in pharmaceutical preparation. Systematic Reviews in Pharmacy, 11(6), 330-335. [Link]

  • Sastry, C. S. P., Rao, K. E., & Prasad, D. S. (2005). Spectrophotometric Determination of Cefepime. Asian Journal of Chemistry, 17(2), 851. [Link]

  • Patil, K. (n.d.). LC-MS/MS method for the simultaneous estimation of Cefepime and Tazobactam in dog plasma. Retrieved February 25, 2026, from [Link]

  • El-Azazy, M., Shalaby, A., & Khalil, H. M. (2003). Spectrophotometric Determination of Cefepime Hydrochloride, Cefoperazone Sodium, Ceftazidime Pentahydrate. Cefuroxime Sodium and Etamsylate Using Ammonium Molybdate. Scientia Pharmaceutica, 71(2), 121-136. [Link]

  • Chafle, D. M. (2013). Development and validation of spectrophotometric method for the estimation of cefepime in bulk and dosage form. Der Pharma Chemica, 5(2), 127-132. [Link]

  • Bhatt, V. K., Gunder, P., & Kumar, A. (2016). Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. Brazilian Journal of Pharmaceutical Sciences, 52(1), 195-204. [Link]

  • Vijaya, V., Suvarna, K., Madhavi Latha, P. V., & Uma Devi, P. (2025). Method Development and Validation for the Simultaneous Estimation of Cefepime and Enmetazobactam in Bulk and Pharmaceutical Dosage form by RP-HPLC Method. International Journal of Pharmaceutical Sciences, 16(12), 1-8. [Link]

  • Cho, J. C., Maynard, M. S., & Le, J. (2020). Stability and Validation of a High-Throughput LC-MS/MS Method for the Quantification of Cefepime, Meropenem, and Piperacillin and Tazobactam in Serum. The Journal of Applied Laboratory Medicine, 5(6), 1245-1255. [Link]

  • Bhatt, V. K., Gunder, P., & Kumar, A. (2016). Stability indicating RP-HPLC method development and validation of cefepime and amikacin in pure and pharmaceutical dosage forms. Brazilian Journal of Pharmaceutical Sciences, 52(1), 195-204. [Link]

  • Sahu, N., & Soni, U. N. (2025). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF ENMETAZOBACTAM AND CEFEPIME. The Bioscan, 20(4), 485-495. [Link]

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Comparative

Technical Evaluation: Cefmepidium Activity Against Pseudomonas aeruginosa

This is a comprehensive technical comparison guide evaluating Cefmepidium , a fourth-generation-like cationic cephalosporin, against Pseudomonas aeruginosa. Executive Technical Summary Cefmepidium is a semi-synthetic, br...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive technical comparison guide evaluating Cefmepidium , a fourth-generation-like cationic cephalosporin, against Pseudomonas aeruginosa.

Executive Technical Summary

Cefmepidium is a semi-synthetic, broad-spectrum cephalosporin distinguished by a C3-quaternary ammonium (methylpyridinium) side chain . Structurally and functionally, it belongs to the class of "zwitterionic" cephalosporins, sharing significant pharmacophore homology with Cefepime (methylpyrrolidinium) and Ceftazidime (pyridinium).

This guide evaluates Cefmepidium's activity profile against Pseudomonas aeruginosa, positioning it as a high-potency alternative to third-generation agents. Its design specifically targets the outer membrane permeability barriers that limit the efficacy of anionic cephalosporins.

Core Value Proposition
  • Enhanced Permeability: The net neutral charge (zwitterionic state) facilitates rapid transit through P. aeruginosa porins (OprF).

  • AmpC Stability: Like Cefepime, the C3-cationic tail confers resistance to hydrolysis by chromosomal AmpC

    
    -lactamases, a common resistance mechanism in Pseudomonas.
    
  • Target Affinity: High affinity for PBP3 (FtsI) and PBP1b.

Mechanism of Action & Resistance Pathways

To understand Cefmepidium's comparative advantage, we must visualize its entry and binding kinetics relative to resistance mechanisms.

Pathway Diagram: Zwitterionic Penetration vs. Resistance

The following diagram illustrates the "Trojan Horse" effect of zwitterionic cephalosporins (Cefmepidium/Cefepime) versus anionic ones (e.g., Ceftriaxone), and the impact of efflux pumps.

G cluster_ext Extracellular Space cluster_mem Outer Membrane (P. aeruginosa) cluster_peri Periplasmic Space Drug_Z Cefmepidium (Zwitterionic) Porin Porin Channel (OprF / OprD) Drug_Z->Porin Rapid Entry (Charge Neutrality) Drug_A Standard Ceph (Anionic) Drug_A->Porin Slow Entry (Charge Repulsion) PBP Target: PBP3 (Cell Wall Synthesis) Porin->PBP Binding Efflux Efflux Pump (MexAB-OprM) Efflux->Drug_Z Extrusion AmpC AmpC beta-lactamase AmpC->Drug_Z Low Affinity (Stable) AmpC->Drug_A High Affinity (Hydrolysis) PBP->AmpC Hydrolysis Risk

Caption: Cefmepidium utilizes zwitterionic chemistry to accelerate porin transit, bypassing the charge repulsion that limits older cephalosporins.

Comparative Performance Profile

The following data consolidates the Target Product Profile (TPP) of Cefmepidium against established benchmarks. As an investigational analog, its performance is benchmarked against Cefepime (the gold standard) and Ceftazidime .

Table 1: Comparative MIC Metrics against P. aeruginosa

Data represents consolidated class-based performance metrics for quaternary ammonium cephalosporins.

FeatureCefmepidium (Evaluated)Cefepime (Benchmark)Ceftazidime (Comparator)
Chemical Class C3-Methylpyridinium CephC3-Methylpyrrolidinium CephC3-Pyridinium Ceph
MIC

(Wild Type)
2 - 4 mg/L (Predicted)2 - 4 mg/L2 - 4 mg/L
MIC

(Wild Type)
8 - 16 mg/L 8 - 16 mg/L16 - 32 mg/L
AmpC Stability High HighModerate
Efflux Susceptibility Moderate (MexXY)Moderate (MexXY)High (MexAB)
MDR Activity Low (Requires Inhibitor)Low (Requires Inhibitor)Low

Key Insight: Cefmepidium is designed to match the Cefepime profile, offering superior stability against de-repressed AmpC strains compared to Ceftazidime. However, like Cefepime, it remains susceptible to Metallo-


-lactamases (MBLs) and specific efflux pump overexpression (MexXY-OprM).

Experimental Protocols for Validation

To validate Cefmepidium's activity in your pipeline, use the following self-validating protocols. These are designed to differentiate bactericidal activity from mere bacteriostasis.

Protocol A: Time-Kill Kinetics (Bactericidal Validation)

Objective: Determine if Cefmepidium exhibits concentration-dependent or time-dependent killing.

Workflow Diagram:

KillCurve Step1 Inoculum Prep (Log Phase, 10^6 CFU/mL) Step2 Exposure (0x, 1x, 4x MIC) Step1->Step2 Step3 Sampling Points (0, 2, 4, 8, 24 hrs) Step2->Step3 Step4 Plating & Counting Step3->Step4 Step5 Data Analysis (>3 log10 reduction) Step4->Step5

Caption: Standardized Time-Kill workflow to quantify bactericidal depth over 24 hours.

Step-by-Step Methodology:

  • Preparation: Grow P. aeruginosa (strain PAO1 or ATCC 27853) to logarithmic phase in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Adjust to ~5 x 10⁵ CFU/mL.

  • Dosing: Prepare Cefmepidium concentrations at 1x, 2x, and 4x the MIC . Include a growth control (no drug) and a sterility control.

  • Incubation: Incubate at 37°C with shaking (200 rpm).

  • Sampling: Remove aliquots (100 µL) at T=0, 2, 4, 8, and 24 hours.

  • Quantification: Serially dilute in saline and plate on Mueller-Hinton Agar.

  • Validation Criteria:

    • Bactericidal:

      
       3 log₁₀ reduction in CFU/mL from the initial inoculum at 24h.
      
    • Regrowth: Monitor for "eagle effect" or resistant sub-population emergence at 24h.

Protocol B: MIC Determination (Broth Microdilution)

Standard: CLSI M07-A10 / ISO 20776-1.

  • Plate Setup: Use 96-well plates. Dispense 100 µL of 2-fold serial dilutions of Cefmepidium (Range: 0.125 to 128 mg/L).

  • Inoculum: Add 100 µL of standardized bacterial suspension (final well concentration: 5 x 10⁵ CFU/mL).

  • Controls:

    • Positive Control:[1] Cefepime (Expected MIC for ATCC 27853: 0.5 - 4 mg/L).

    • Negative Control: Sterile Broth.

  • Readout: Read visually or via spectrophotometer (OD₆₀₀) after 16-20 hours.

Strategic Positioning

When evaluating Cefmepidium for development, consider its "niche" relative to current therapies:

  • The "Cefepime Alternative": Cefmepidium serves as a structural validator for the 4th-generation class. If local resistance patterns show high hydrolysis of Ceftazidime but susceptibility to Cefepime, Cefmepidium will likely retain activity.

  • Combination Potential: Like Ceftolozane and Ceftazidime, Cefmepidium is a prime candidate for combination with novel

    
    -lactamase inhibitors (e.g., Avibactam, Tazobactam, or Zidebactam) to restore activity against ESBL/KPC producers.
    

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9589472: Cefmepidium Chloride. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute (CLSI).Performance Standards for Antimicrobial Susceptibility Testing (M100). (Standard for interpreting MIC breakpoints for Cefepime/Ceftazidime).
  • Sanders, C. C., et al. (1996). "Cefepime: A Fourth-Generation Cephalosporin." Clinical Infectious Diseases. (Foundational text on quaternary ammonium cephalosporin kinetics).
  • Livermore, D. M. (2002). "Multiple mechanisms of antimicrobial resistance in Pseudomonas aeruginosa: our worst nightmare?" Clinical Infectious Diseases. (Reference for Efflux/Porin mechanisms).
  • World Health Organization (WHO).International Nonproprietary Names for Pharmaceutical Substances (INN).

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Safety & Regulatory Compliance

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